2-(Oxan-4-yl)thiolane-2-carbaldehyde

Core Science & Biosynthesis

An In-Depth Technical Guide to the Molecular Weight and Exact Mass of 2-(Oxan-4-yl)thiolane-2-carbaldehyde

Introduction

In the landscape of drug discovery and development, the precise characterization of novel chemical entities is a cornerstone of progress. Among the fundamental properties that define a molecule are its molecular weight and exact mass. This guide provides a comprehensive technical overview of these two critical parameters, centered on the heterocyclic compound 2-(Oxan-4-yl)thiolane-2-carbaldehyde. While this specific molecule may not be extensively documented in public literature, the principles and methodologies for determining its mass are universal and offer a robust framework for the analysis of any small organic molecule.[1] This document is intended for researchers, scientists, and drug development professionals who require a deep understanding of the theoretical and practical aspects of mass determination.

Defining the Structure

The name 2-(Oxan-4-yl)thiolane-2-carbaldehyde describes a specific arrangement of atoms. Let's deconstruct the IUPAC name to visualize the chemical structure:

• thiolane : A five-membered saturated ring containing one sulfur atom (also known as tetrahydrothiophene).

• -2-carbaldehyde : An aldehyde group (-CHO) is attached to the second position of the thiolane ring.

• 2-(Oxan-4-yl) : An oxane (tetrahydropyran, a six-membered saturated ring with one oxygen atom) group is also attached to the second position of the thiolane ring. The connection point on the oxane ring is at its fourth position.

Based on this, the molecular formula is determined by summing the atoms:

• Thiolane ring (C4H8S) with a substituent at position 2

• Oxane ring (C5H10O) with a substituent at position 4

• Carbaldehyde group (CHO)

• Total atoms: (C4H7S) + (C5H9O) + (CHO) = C10H16O2S

Part 1: Theoretical Mass Determination

Molecular Weight (Average Mass)

The molecular weight (MW) is the sum of the average atomic masses of the constituent atoms in a molecule. The average atomic mass of an element is a weighted average of the masses of its naturally occurring isotopes.

For C10H16O2S, the molecular weight is calculated as follows:

Element	Quantity	Average Atomic Mass (Da)	Total Mass (Da)
Carbon (C)	10	12.011	120.11
Hydrogen (H)	16	1.008	16.128
Oxygen (O)	2	15.999	31.998
Sulfur (S)	1	32.06	32.06
Total	200.296

Therefore, the molecular weight of 2-(Oxan-4-yl)thiolane-2-carbaldehyde is approximately 200.30 g/mol .

Exact Mass (Monoisotopic Mass)

The exact mass is the sum of the masses of the most abundant isotopes of the constituent atoms. This value is crucial for high-resolution mass spectrometry (HRMS), which can often confirm the molecular formula of a compound.[2]

For C10H16O2S, the exact mass is calculated using the masses of the most abundant isotopes:

Element	Isotope	Quantity	Isotopic Mass (Da)	Total Mass (Da)
Carbon	¹²C	10	12.000000	120.000000
Hydrogen	¹H	16	1.007825	16.125200
Oxygen	¹⁶O	2	15.994915	31.989830
Sulfur	³²S	1	31.972071	31.972071
Total	200.087101

The calculated exact mass of 2-(Oxan-4-yl)thiolane-2-carbaldehyde is 200.0871 Da .

Part 2: Experimental Mass Determination by Mass Spectrometry

Mass spectrometry (MS) is an analytical technique that measures the mass-to-charge ratio (m/z) of ions.[3] It is the primary method for experimentally determining the molecular weight and exact mass of a molecule.

The Mass Spectrometry Workflow

The process of analyzing a small molecule like 2-(Oxan-4-yl)thiolane-2-carbaldehyde via mass spectrometry can be broken down into several key stages.

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2-(Oxan-4-yl)thiolane-2-carbaldehyde: Comprehensive Safety Data, Physicochemical Profiling, and Synthetic Workflows

Executive Summary: Escaping Flatland with Dual-Heterocycle Scaffolds

In modern drug discovery, the transition from planar, sp2 -hybridized aromatic rings to three-dimensional, sp3 -rich scaffolds is a critical strategy for improving clinical success rates. 2-(Oxan-4-yl)thiolane-2-carbaldehyde (closely related to structural isomers like 2-(Oxan-3-yl)thiolane-2-carbaldehyde [1]) represents a highly specialized, modular building block designed for this exact purpose.

Featuring a saturated sulfur heterocycle (thiolane) directly bonded to a saturated oxygen heterocycle (tetrahydropyran/oxane) and an electrophilic carbaldehyde group, this compound offers unique topological complexity. The saturated thiolane core provides reduced planarity and altered electronic distribution compared to traditional thiophenes, mitigating metabolic liabilities associated with aromatic systems while retaining sulfur's coordinative properties [2]. This guide provides an authoritative breakdown of its safety profile, handling procedures, and validated synthetic applications.

Physicochemical Properties & Structural Data

Understanding the physicochemical baseline of 2-(Oxan-4-yl)thiolane-2-carbaldehyde is essential for predicting its behavior in both synthetic workflows and biological assays. The dual-ring system significantly influences its solubility and reactivity.

Table 1: Key Physicochemical Parameters

Parameter	Value	Causality / Implication
Molecular Formula	C10​H16​O2​S	Indicates a high degree of saturation ( sp3 character).
Molecular Weight	200.30 g/mol	Ideal low-molecular-weight fragment for FBDD (Fragment-Based Drug Discovery) [1].
LogP (Calculated)	~1.8 - 2.2	Optimal lipophilicity for membrane permeability without excessive hydrophobic trapping.
TPSA	44.30 Ų	Contributed by the oxane ether and the aldehyde carbonyl; predicts good oral bioavailability.
Physical State	Viscous Liquid / Low-Melting Solid	Typical for saturated, asymmetric heterocyclic aldehydes.
Reactivity Core	Electrophilic Carbonyl	Highly susceptible to nucleophilic attack (e.g., amines, Grignard reagents) [2].

Hazard Identification & Safety Data Sheet (SDS) Core

As an aldehyde-functionalized thioether, 2-(Oxan-4-yl)thiolane-2-carbaldehyde requires stringent safety protocols. The presence of the carbonyl group makes it an active electrophile, which can cross-react with biological nucleophiles (e.g., proteins, DNA), leading to sensitization or toxicity.

GHS Classification

Based on analogous thiolane-carbaldehyde derivatives [3], the compound is classified under the following Global Harmonized System (GHS) categories:

• Skin Irritation (Category 2): H315 - Causes skin irritation.

• Eye Irritation (Category 2A): H319 - Causes serious eye irritation.

• Specific Target Organ Toxicity - Single Exposure (Category 3): H335 - May cause respiratory irritation.

Toxicological Causality

• Electrophilic Toxicity: The aldehyde moiety can form Schiff bases with primary amines on skin proteins (e.g., lysine residues), leading to contact dermatitis and acting as a skin sensitizer.

• Oxidative Degradation: Upon exposure to ambient air, the aldehyde can autoxidize to the corresponding carboxylic acid, while the thiolane sulfur can oxidize to a sulfoxide or sulfone. These degradation products often exhibit altered, sometimes more severe, irritant profiles.

Personal Protective Equipment (PPE) & Engineering Controls

To create a self-validating safety system, researchers must not only wear PPE but understand why specific gear is chosen:

• Respiratory Protection: Use a Type P3 (EN 143) or N100 (US) respirator filter if handling outside a fume hood [4]. The volatility of the aldehyde necessitates capturing organic vapors.

• Hand Protection: Nitrile gloves (minimum 0.11 mm thickness) are required. Thioethers can permeate certain latex formulations; thus, nitrile provides a superior barrier against lipophilic organic compounds.

• Eye Protection: Snug-fitting safety goggles or face shields.

Experimental Protocols: Handling and Storage

To maintain the integrity of 2-(Oxan-4-yl)thiolane-2-carbaldehyde, researchers must prevent two primary degradation pathways: aldehyde autoxidation and thioether oxidation .

Protocol 1: Inert-Atmosphere Aliquoting and Storage

Self-Validating Logic: By eliminating oxygen and moisture, we arrest the radical-mediated autoxidation of the aldehyde and the nucleophilic oxidation of the sulfur atom.

• Preparation: Purge a glovebox or a Schlenk line with high-purity Argon (preferred over N2​ due to Argon's higher density, which blankets the liquid).

• Equilibration: Bring the sealed reagent bottle to room temperature inside a desiccator before opening to prevent condensation of atmospheric moisture on the cold chemical.

• Transfer: Inside the Argon-filled glovebox, transfer the bulk liquid into pre-dried, amber borosilicate glass vials. Causality: Amber glass prevents UV-initiated radical formation.

• Sealing: Seal the vials with PTFE-lined septa caps. PTFE ensures no plasticizers leach into the lipophilic reagent.

• Storage: Store the aliquots at -20°C.

Caption: Inert-atmosphere handling and storage workflow to prevent reagent autoxidation.

Synthetic Workflows & Applications

The primary utility of 2-(Oxan-4-yl)thiolane-2-carbaldehyde lies in its ability to append a bulky, sp3 -rich dual-ring system onto drug scaffolds via reductive amination.

Protocol 2: Reductive Amination for Library Synthesis

This protocol utilizes Sodium Triacetoxyborohydride ( NaBH(OAc)3​ ), a mild reducing agent that selectively reduces iminium ions without reducing the starting aldehyde.

Reagents:

• 2-(Oxan-4-yl)thiolane-2-carbaldehyde (1.0 eq)

• Primary Amine ( R−NH2​ ) (1.1 eq)

• NaBH(OAc)3​ (1.5 eq)

• Glacial Acetic Acid (0.1 eq, catalytic)

• Anhydrous Dichloroethane (DCE) or Dichloromethane (DCM)

Step-by-Step Methodology:

• Imine Formation: In an oven-dried round-bottom flask under Argon, dissolve the primary amine and the aldehyde in anhydrous DCE (0.2 M concentration).

• Acid Catalysis: Add glacial acetic acid. Causality: Mild acid protonates the carbonyl oxygen, increasing the electrophilicity of the carbon and accelerating nucleophilic attack by the amine.

• Equilibration: Stir the mixture at room temperature for 2 hours to allow the hemiaminal intermediate to dehydrate into the iminium ion.

• Reduction: Cool the reaction to 0°C. Add NaBH(OAc)3​ portion-wise. Causality: Cooling prevents exothermic side reactions and minimizes the direct reduction of the unreacted aldehyde.

• Completion: Allow the reaction to warm to room temperature and stir for 12 hours. Monitor via LC-MS.

• Quenching & Workup: Quench the reaction with saturated aqueous NaHCO3​ to neutralize the acetic acid and destroy excess hydride. Extract with DCM, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

Caption: Mechanistic pathway for the reductive amination of 2-(Oxan-4-yl)thiolane-2-carbaldehyde.

Conclusion

2-(Oxan-4-yl)thiolane-2-carbaldehyde is a potent tool for medicinal chemists aiming to increase the fraction of sp3 carbons ( Fsp3​ ) in their libraries. While its handling requires strict adherence to inert-atmosphere protocols to prevent the degradation of its sensitive thioether and aldehyde moieties, its ability to reliably undergo reductive amination makes it an invaluable asset in the pursuit of novel, metabolically stable therapeutics.

References

• Chemsrc. (n.d.). CAS#:1934408-43-1 | 2-(3-Methylbut-2-en-1-yl)thiolane-2-carbaldehyde | Chemsrc. Retrieved March 29, 2026, from [Link]

• Chemsrc. (n.d.). Tosyl chloride | CAS#:98-59-9 | Chemsrc. Retrieved March 29, 2026, from[Link]

Protocols & Analytical Methods

Escaping Flatland: Applications of 2-(Oxan-4-yl)thiolane-2-carbaldehyde in sp³-Rich Heterocyclic Synthesis and Drug Discovery

Strategic Rationale: The Demand for 3D Complexity

Modern drug discovery is undergoing a paradigm shift away from flat, sp²-hybridized aromatic systems toward three-dimensional, sp³-rich architectures. Clinical data demonstrates that a higher fraction of saturated carbons ( Fsp3​ ) directly correlates with reduced off-target toxicity, improved solubility, and higher success rates in clinical development[1].

2-(Oxan-4-yl)thiolane-2-carbaldehyde represents a privileged, highly 3D building block designed specifically for Fragment-Based Drug Discovery (FBDD) and Diversity-Oriented Synthesis (DOS)[2]. Its unique architecture provides several strategic advantages:

• High Fsp3​ Character: Out of its 10 carbon atoms, 9 are sp³-hybridized ( Fsp3​ = 0.90), forcing the molecule into a defined, non-planar conformation.

• Dual Heterocyclic Cores: The oxane (tetrahydropyran) ring acts as a metabolically stable hydrogen-bond acceptor, while the thiolane (tetrahydrothiophene) ring provides a polarizable sulfur atom that can be leveraged for catalysis or oxidized to tune pharmacokinetic properties.

• Quaternary Aldehyde Vector: The formyl group is situated at a fully substituted C2 stereocenter. This prevents alpha-deprotonation (eliminating the risk of racemization) and enforces strict steric approach control during nucleophilic additions, enabling highly diastereoselective transformations[3].

Application Workflows in Heterocyclic Chemistry

Divergent Scaffold Elaboration

The C2-carbaldehyde serves as an electrophilic hub for divergent fragment growth. Because the aldehyde is sterically hindered, it requires robust activation but rewards the chemist with highly stable, complex products. Reductive amination yields bulky tertiary amines, while Wittig olefination provides terminal alkenes suitable for subsequent Ring-Closing Metathesis (RCM) to form complex spirocyclic systems[3].

Caption: Divergent synthetic workflow for elaborating 2-(Oxan-4-yl)thiolane-2-carbaldehyde.

Thiolane-Mediated Sulfur Ylide Catalysis

Beyond serving as a passive structural scaffold, the thiolane core can be actively exploited in organocatalysis. The sulfur atom can undergo alkylation with an alkyl halide to form a sulfonium salt. Subsequent deprotonation yields a sulfur ylide, which can react with external aldehydes to form epoxides via a betaine intermediate, regenerating the thiolane core[4].

Caption: Mechanistic pathway of thiolane-mediated sulfur ylide asymmetric epoxidation.

Validated Experimental Protocols

Protocol A: Chemoselective Reductive Amination of a Hindered Aldehyde

Causality & Rationale: The C2-aldehyde is sterically occluded by the adjacent oxane and thiolane rings. Direct treatment with sodium triacetoxyborohydride (STAB) and an amine often leads to poor conversion or premature reduction of the aldehyde to an alcohol. To force the equilibrium, Titanium(IV) isopropoxide ( Ti(OiPr)4​ ) is used as a strong Lewis acid and water scavenger to pre-form the iminium ion before the reducing agent is introduced.

Step-by-Step Methodology:

• Imine Formation: In an oven-dried flask under inert atmosphere, dissolve 2-(Oxan-4-yl)thiolane-2-carbaldehyde (1.0 equiv, 1.0 mmol) and the desired primary/secondary amine (1.2 equiv) in anhydrous 1,2-dichloroethane (DCE, 5.0 mL). Add Ti(OiPr)4​ (2.0 equiv) dropwise at room temperature. Stir for 12 hours.

• Reduction: Cool the reaction mixture to 0 °C. Add NaBH(OAc)3​ (2.5 equiv) in small portions. Allow the reaction to warm to room temperature and stir for an additional 6 hours.

• Self-Validating Check: Take a 10 µL aliquot, quench with saturated aqueous NaHCO3​ , extract with EtOAc, and spot on a TLC plate (Hexanes/EtOAc 7:3). The starting aldehyde will stain bright orange with 2,4-Dinitrophenylhydrazine (2,4-DNPH). Complete consumption is indicated by the disappearance of the 2,4-DNPH spot and the appearance of a Ninhydrin-positive (or Dragendorff-positive) spot corresponding to the amine.

• Workup: Quench the reaction with 1M aqueous NaOH (5 mL) to precipitate titanium salts as a white solid. Filter through a pad of Celite, washing with dichloromethane (DCM). Extract the filtrate with DCM, dry over Na2​SO4​ , and concentrate in vacuo.

Protocol B: Chemoselective Oxidation to Sulfolane-2-carbaldehyde

Causality & Rationale: Oxidizing a sulfide to a sulfone ( −SO2​− ) in the presence of an aldehyde is notoriously difficult. Standard peracids (like mCPBA) frequently trigger a Baeyer-Villiger oxidation, converting the aldehyde into a formate ester. Oxone (potassium peroxymonosulfate) in aqueous methanol is highly chemoselective, rapidly oxidizing the sulfur atom without touching the formyl group.

Step-by-Step Methodology:

• Preparation: Dissolve 2-(Oxan-4-yl)thiolane-2-carbaldehyde (1.0 equiv, 1.0 mmol) in a mixture of Methanol/Water (4:1 v/v, 10 mL) and cool to 0 °C in an ice bath.

• Oxidation: Add Oxone (2.5 equiv) portion-wise over 10 minutes. The mixture will form a white suspension. Stir at 0 °C for 1 hour, then allow it to warm to room temperature and stir for 3 hours.

• Self-Validating Check: Monitor via LCMS. The intermediate sulfoxide (M+16) will appear first as a highly polar peak. The final sulfone (M+32) will elute slightly later than the sulfoxide but earlier than the highly lipophilic starting sulfide. On TLC, the starting sulfide instantly bleaches a KMnO4​ stain, whereas the fully oxidized sulfone does not.

• Workup: Dilute the mixture with water (10 mL) and extract with EtOAc (3 × 15 mL). Wash the combined organic layers with brine, dry over MgSO4​ , and evaporate to yield the pure sulfolane-2-carbaldehyde.

Quantitative Physicochemical Profiling

The table below summarizes the profound effect that divergent functionalization of the 2-(Oxan-4-yl)thiolane-2-carbaldehyde scaffold has on key physicochemical properties, demonstrating its utility in generating diverse FBDD libraries[2].

Compound / Derivative	Molecular Formula	Molecular Weight ( g/mol )	Fsp3​	clogP (Est.)	TPSA (Ų)
Parent Aldehyde	C10​H16​O2​S	200.30	0.90	1.5	51.6
Benzylamine Adduct	C17​H25​NOS	291.45	0.59	3.2	33.5
Sulfone Derivative	C10​H16​O4​S	232.30	0.90	0.2	85.6
Terminal Alkene	C11​H18​OS	198.32	0.91	2.8	34.5

Note: TPSA (Topological Polar Surface Area) calculations account for the oxane oxygen, the thiolane sulfur/sulfone, and the respective functional group appendings.

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Application Notes and Protocols for the Utilization of 2-(Oxan-4-yl)thiolane-2-carbaldehyde in Drug Discovery

Abstract

These application notes provide a comprehensive guide for researchers, medicinal chemists, and drug development professionals on the strategic use of the novel spirocyclic precursor, 2-(Oxan-4-yl)thiolane-2-carbaldehyde, in contemporary drug discovery campaigns. This document outlines the intrinsic value of the spiro[oxane-4,2'-thiolane] scaffold, details the reactivity of the appended carbaldehyde functional group, and furnishes detailed protocols for the synthesis of diverse downstream derivatives. By leveraging the unique three-dimensional architecture of this building block, researchers can access novel chemical space and develop drug candidates with potentially improved pharmacological profiles.

Introduction: The Strategic Value of Spirocyclic Scaffolds in Modern Drug Design

The pursuit of novel chemical entities with enhanced therapeutic properties is a cornerstone of pharmaceutical research. Spirocyclic scaffolds, characterized by two rings sharing a single atom, have garnered significant attention due to their inherent three-dimensionality.[1][2][3] This rigidified, non-planar topology offers several advantages over traditional flat, aromatic systems, including the potential for improved target binding affinity and selectivity, as well as more favorable physicochemical properties.[1] The 2-(Oxan-4-yl)thiolane-2-carbaldehyde building block incorporates a spirocyclic core composed of an oxane (tetrahydropyran) and a thiolane (tetrahydrothiophene) ring. This unique combination of a bioisostere for a cyclohexane (oxane) and a sulfur-containing heterocycle offers a rich scaffold for elaboration. The oxetane ring, a smaller cyclic ether, has been shown to improve aqueous solubility and metabolic stability in drug candidates.[4] While our core contains a larger oxane ring, similar benefits may be inferred. The thiolane moiety, a saturated analog of the privileged thiophene scaffold, can influence metabolic stability and participate in crucial interactions with biological targets.[5][6][7][8][9]

The aldehyde functionality at the 2-position of the thiolane ring serves as a versatile chemical handle for a multitude of synthetic transformations, enabling the rapid generation of diverse compound libraries for biological screening.

Figure 1: Structure of 2-(Oxan-4-yl)thiolane-2-carbaldehyde.

Reactivity and Handling of the Thioaldehyde Moiety

While the title compound is a carbaldehyde, it is important to distinguish its reactivity from that of thioaldehydes. Thioaldehydes (R-CHS) are significantly more reactive than their oxygen-containing counterparts and have a strong tendency to oligomerize or undergo cycloaddition reactions.[10][11] The stability of 2-(Oxan-4-yl)thiolane-2-carbaldehyde is attributed to the presence of the aldehyde (CHO) group. Should a synthetic route proceed through a thioaldehyde intermediate, it is crucial to generate it in situ and trap it with a suitable reagent.[10][12][13]

The carbaldehyde group of the title compound is a versatile precursor for a wide array of chemical transformations, as illustrated in the workflow below.

Figure 2: Synthetic workflow for the derivatization of 2-(Oxan-4-yl)thiolane-2-carbaldehyde.

Experimental Protocols

The following protocols are provided as a guide for the synthetic elaboration of 2-(Oxan-4-yl)thiolane-2-carbaldehyde. All reactions should be performed in a well-ventilated fume hood, and appropriate personal protective equipment should be worn.

General Protocol for Reductive Amination

Reductive amination is a robust method for the synthesis of primary, secondary, and tertiary amines. This protocol describes a one-pot procedure using sodium triacetoxyborohydride as a mild reducing agent.

Materials:

• 2-(Oxan-4-yl)thiolane-2-carbaldehyde

• Primary or secondary amine (1.1 equivalents)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 equivalents)

• Dichloromethane (DCM) or 1,2-Dichloroethane (DCE), anhydrous

• Acetic acid (optional, catalytic amount)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a solution of 2-(Oxan-4-yl)thiolane-2-carbaldehyde (1.0 equivalent) in anhydrous DCM, add the desired amine (1.1 equivalents).

• If the amine is used as a salt (e.g., hydrochloride), add a non-nucleophilic base like triethylamine (1.1 equivalents) to liberate the free amine.

• Stir the mixture at room temperature for 20-30 minutes to allow for the formation of the iminium ion intermediate.

• Add sodium triacetoxyborohydride (1.5 equivalents) portion-wise over 10 minutes. The reaction is often mildly exothermic.

• Stir the reaction at room temperature and monitor its progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 2-12 hours.

• Upon completion, quench the reaction by the slow addition of saturated aqueous NaHCO₃.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x volume).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford the desired amine.

General Protocol for Condensation Reactions to Form Hydrazones, Oximes, and Thiosemicarbazones

Condensation of the aldehyde with nitrogen-based nucleophiles provides access to a variety of important pharmacophores.

Materials:

• 2-(Oxan-4-yl)thiolane-2-carbaldehyde

• Hydrazine derivative, hydroxylamine hydrochloride, or thiosemicarbazide (1.1 equivalents)

• Ethanol or Methanol

• Sodium acetate or pyridine (as a mild base for hydrochloride salts)

• Deionized water

Procedure:

• Dissolve 2-(Oxan-4-yl)thiolane-2-carbaldehyde (1.0 equivalent) in ethanol in a round-bottom flask.

• In a separate flask, dissolve the nitrogen nucleophile (1.1 equivalents) in ethanol. If using a hydrochloride salt, add sodium acetate (1.2 equivalents) or pyridine (1.2 equivalents).

• Add the solution of the nucleophile to the aldehyde solution at room temperature with stirring.

• The product may precipitate out of the solution upon formation. If not, the reaction can be gently heated to 40-60 °C to drive it to completion. Monitor by TLC.

• If a precipitate forms, cool the reaction mixture to 0-5 °C to maximize precipitation, then collect the solid by vacuum filtration.

• Wash the solid with cold ethanol and then with a minimal amount of cold water.

• If no precipitate forms, concentrate the reaction mixture under reduced pressure. The residue can then be purified by recrystallization or silica gel chromatography.

Data Presentation: Exemplar Derivative Library

The following table presents a hypothetical library of derivatives synthesized from 2-(Oxan-4-yl)thiolane-2-carbaldehyde, showcasing the potential for rapid diversification.

Compound ID	R Group (from Reductive Amination)	Molecular Weight ( g/mol )	Calculated LogP	Potential Target Class
SP-001	-NH-benzyl	291.44	3.15	GPCRs, Ion Channels
SP-002	-N(CH₃)₂	229.36	1.98	Kinases, Transporters
SP-003	-NH-c-propyl	241.38	2.21	Epigenetic Targets
SP-004	-piperidine	269.42	2.89	Proteases, GPCRs
SP-005	-morpholine	271.41	1.85	Kinases, Phosphatases

Conclusion

2-(Oxan-4-yl)thiolane-2-carbaldehyde represents a valuable and versatile starting material for the synthesis of novel, three-dimensional molecules for drug discovery. Its spirocyclic core provides access to underexplored chemical space, while the aldehyde functionality allows for a wide range of synthetic modifications. The protocols outlined in these application notes provide a solid foundation for researchers to begin exploring the potential of this promising building block in their own research endeavors.

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Application Note: Comprehensive NMR-Based Structural and Stereochemical Analysis of 2-(Oxan-4-yl)thiolane-2-carbaldehyde

Abstract

This application note provides a detailed guide to the structural and stereochemical elucidation of the novel heterocyclic compound, 2-(Oxan-4-yl)thiolane-2-carbaldehyde, using a suite of modern Nuclear Magnetic Resonance (NMR) spectroscopy techniques. We present a systematic workflow, from sample preparation to the acquisition and interpretation of one-dimensional (¹H, ¹³C) and two-dimensional (COSY, HSQC, HMBC, NOESY/ROESY) NMR experiments. The causality behind experimental choices is explained, and detailed, field-proven protocols are provided to ensure robust and reproducible results. This guide is intended for researchers, scientists, and drug development professionals seeking to apply advanced NMR methodologies for the comprehensive characterization of complex small molecules.

Introduction: The Analytical Challenge

The molecule 2-(Oxan-4-yl)thiolane-2-carbaldehyde presents a multifaceted analytical challenge due to its unique combination of structural features: a chiral quaternary carbon at the junction of a thiolane ring and an oxane substituent, an aldehyde functional group, and multiple stereocenters. The complete and unambiguous assignment of all proton and carbon resonances, along with the determination of the relative stereochemistry, is crucial for understanding its chemical properties and potential biological activity. NMR spectroscopy is the most powerful tool for this purpose, providing detailed information about through-bond connectivity and through-space proximity of atoms.[1] This application note outlines a strategic approach to leverage a combination of NMR experiments for a comprehensive structural analysis.

Predicted NMR Data for 2-(Oxan-4-yl)thiolane-2-carbaldehyde

A preliminary analysis based on established chemical shift ranges for similar structural motifs allows for the prediction of the ¹H and ¹³C NMR spectra. This serves as a valuable guide for the subsequent experimental work.

Table 1: Predicted ¹H and ¹³C Chemical Shifts

Atom(s)	Predicted ¹H Chemical Shift (ppm)	Predicted ¹³C Chemical Shift (ppm)	Notes
Aldehyde-H	9.5 - 10.0	-	Highly deshielded proton.
Aldehyde-C	190 - 205	Carbonyl carbon, highly deshielded.[2]
C2 (Thiolane)	-	60 - 75	Quaternary carbon, deshielded by sulfur, oxygen, and carbonyl.
Thiolane-CH₂ (α to S)	2.8 - 3.2	30 - 40	Protons and carbon adjacent to the sulfur atom.
Thiolane-CH₂ (β to S)	1.8 - 2.2	25 - 35
Oxane-CH (geminal to O)	3.8 - 4.2	70 - 80	Protons on carbons adjacent to the oxygen atom in the oxane ring.[3]
Oxane-CH₂ (other)	1.5 - 2.0	30 - 40
Oxane-CH (at C4)	1.5 - 2.0	35 - 45

Experimental Workflow

A systematic approach is essential for the efficient and accurate elucidation of the structure. The following workflow is recommended:

Caption: Recommended workflow for the NMR analysis of 2-(Oxan-4-yl)thiolane-2-carbaldehyde.

Detailed Protocols

Sample Preparation

The quality of the NMR data is highly dependent on proper sample preparation.[4]

• Weighing the Sample: Accurately weigh 5-25 mg of 2-(Oxan-4-yl)thiolane-2-carbaldehyde for ¹H NMR and 2D experiments. For a dedicated ¹³C NMR spectrum, a higher concentration (20-50 mg) may be beneficial.[4]

• Solvent Selection: Deuterated chloroform (CDCl₃) is a suitable solvent for this nonpolar compound. Use approximately 0.6 mL of solvent.

• Dissolution and Transfer: Dissolve the sample in the deuterated solvent in a clean, dry vial. To ensure magnetic field homogeneity, filter the solution through a small plug of glass wool in a Pasteur pipette into a high-quality 5 mm NMR tube.

¹H NMR Spectroscopy

The ¹H NMR spectrum provides initial information on the number of distinct proton environments and their multiplicities.

Protocol:

• Instrument Setup: Insert the sample into the spectrometer. Lock the spectrometer on the deuterium signal of the CDCl₃. Tune and match the ¹H probe. Perform automated or manual shimming to optimize the magnetic field homogeneity.[5]

• Acquisition Parameters:

  • Pulse Program: A standard single-pulse experiment (e.g., zg30 on Bruker instruments).

  • Spectral Width (SW): 12-16 ppm.

  • Number of Scans (NS): 16-64, depending on the sample concentration.

  • Relaxation Delay (D1): 1-2 seconds.

• Processing:

  • Apply a Fourier transform to the Free Induction Decay (FID).

  • Phase the spectrum manually or automatically.

  • Perform baseline correction.

  • Reference the spectrum to the residual solvent peak of CDCl₃ (δ 7.26 ppm).

  • Integrate the signals to determine the relative number of protons.

¹³C{¹H} NMR Spectroscopy

The proton-decoupled ¹³C NMR spectrum reveals the number of unique carbon environments.

Protocol:

• Instrument Setup: Tune and match the ¹³C probe.

• Acquisition Parameters:

  • Pulse Program: A standard proton-decoupled experiment (e.g., zgpg30 on Bruker instruments).[6]

  • Spectral Width (SW): 0-220 ppm.

  • Number of Scans (NS): 1024 or more, as ¹³C has a low natural abundance.

  • Relaxation Delay (D1): 2 seconds.

• Processing:

  • Apply a Fourier transform with an exponential multiplication (line broadening of 1-2 Hz).

  • Phase and baseline correct the spectrum.

  • Reference the spectrum to the CDCl₃ triplet (δ 77.16 ppm).

2D NMR: Elucidating Connectivity

The COSY experiment identifies protons that are coupled to each other, typically through two or three bonds.[7][8]

Protocol:

• Acquisition Parameters:

  • Pulse Program: A standard gradient-selected COSY experiment (e.g., cosygpqf on Bruker instruments).

  • Spectral Width (SW): Same as the ¹H spectrum in both dimensions.

  • Number of Scans (NS): 2-8 per increment.

  • Number of Increments (TD in F1): 256-512.

• Interpretation: Cross-peaks in the 2D spectrum indicate J-coupling between protons. This is crucial for tracing out the spin systems within the thiolane and oxane rings.

The HSQC experiment correlates protons with their directly attached carbons (one-bond ¹JCH coupling).[9][10]

Protocol:

• Acquisition Parameters:

  • Pulse Program: A standard gradient-selected, sensitivity-enhanced HSQC experiment (e.g., hsqcedetgpsisp2.3 on Bruker instruments).

  • ¹H Spectral Width (SW in F2): Same as the ¹H spectrum.

  • ¹³C Spectral Width (SW in F1): 0-100 ppm (can be optimized based on the ¹³C spectrum).

  • Number of Scans (NS): 2-8 per increment.

  • Number of Increments (TD in F1): 128-256.

• Interpretation: Each cross-peak represents a direct C-H bond, allowing for the unambiguous assignment of protonated carbons.

The HMBC experiment reveals long-range correlations between protons and carbons, typically over two to three bonds (²JCH and ³JCH).[10][11][12]

Protocol:

• Acquisition Parameters:

  • Pulse Program: A standard gradient-selected HMBC experiment (e.g., hmbcgplpndqf on Bruker instruments).

  • ¹H Spectral Width (SW in F2): Same as the ¹H spectrum.

  • ¹³C Spectral Width (SW in F1): 0-210 ppm to include the aldehyde carbonyl carbon.

  • Long-range coupling delay: Optimized for an average J-coupling of 8 Hz.

  • Number of Scans (NS): 8-32 per increment.

  • Number of Increments (TD in F1): 256-512.

• Interpretation: HMBC is critical for connecting the different spin systems identified in the COSY spectrum and for identifying quaternary carbons.

Caption: Key expected HMBC correlations for 2-(Oxan-4-yl)thiolane-2-carbaldehyde.

Stereochemical Analysis: NOESY/ROESY

The Nuclear Overhauser Effect (NOE) provides information about the through-space proximity of protons (typically < 5 Å), which is essential for determining the relative stereochemistry.[2][13][14] For molecules in the size range of 2-(Oxan-4-yl)thiolane-2-carbaldehyde, a ROESY (Rotating-frame Overhauser Effect Spectroscopy) experiment may provide more reliable results than a NOESY experiment.[2]

Protocol:

• Acquisition Parameters:

  • Pulse Program: A standard gradient-selected 2D NOESY or ROESY experiment.

  • Spectral Width (SW): Same as the ¹H spectrum in both dimensions.

  • Mixing Time: For NOESY, a mixing time of 500-800 ms is a good starting point. For ROESY, a shorter mixing time of 200-300 ms is typically used.

  • Number of Scans (NS): 16-64 per increment.

  • Number of Increments (TD in F1): 256-512.

• Interpretation: Cross-peaks indicate that the correlated protons are close in space. By analyzing the NOE/ROE correlations between the protons on the thiolane and oxane rings, the relative orientation of these two rings can be determined. For example, a strong NOE between a proton on the thiolane ring and a proton on the oxane ring would indicate that they are on the same face of the molecule.

Data Analysis and Structure Elucidation

The final step is to integrate all the NMR data to build a complete picture of the molecule.

• Assign Spin Systems: Use the COSY spectrum to identify the coupled protons within the thiolane and oxane rings.

• Assign Protonated Carbons: Use the HSQC spectrum to link each proton to its directly attached carbon.

• Connect Spin Systems and Assign Quaternary Carbons: Use the HMBC spectrum to connect the isolated spin systems and to assign the quaternary carbon (C2) and the aldehyde carbonyl carbon. The correlation from the aldehyde proton to C2 is a key piece of information.

• Determine Relative Stereochemistry: Use the NOESY/ROESY data to establish the spatial relationships between protons on the different rings and substituents. Analyze coupling constants, particularly the ³JHH values within the oxane ring, to determine the chair conformation and the axial/equatorial positions of the substituents.

Conclusion

The combination of 1D and 2D NMR techniques provides a powerful and comprehensive approach for the complete structural and stereochemical elucidation of 2-(Oxan-4-yl)thiolane-2-carbaldehyde. By following the systematic workflow and detailed protocols outlined in this application note, researchers can confidently characterize complex small molecules with a high degree of accuracy and reliability. This detailed structural information is fundamental for understanding the molecule's properties and for its potential applications in drug discovery and development.

References

• Rubini, M. (2024). Stereochemical Analysis Using Two-Dimensional NMR COSY Techniques. Organic Chemistry: Current Research. [Link]

• University of Wisconsin-Madison. (2018). NOESY and ROESY. [Link]

• RDiscovery. (2023). NMR for Stereochemical Elucidation. [Link]

• Elyashberg, M., Williams, A. J., & Martin, G. E. (2011). Methods of Relative Stereochemistry Determination in CASE Systems. In Contemporary Computer-Assisted Approaches to Molecular Structure Elucidation. The Royal Society of Chemistry. [Link]

• Chakravarthy, M. V. K. (n.d.). Heteronuclear Multiple Bond Correlation Spectroscopy- An Overview. International Journal of Pharmaceutical Sciences and Research. [Link]

• Wikipedia. (2023). Two-dimensional nuclear magnetic resonance spectroscopy. [Link]

• CEITEC. (n.d.). Measuring methods available and examples of their applications COSY (COrrelation SpectroscopY). [Link]

• National Institutes of Health. (2026). The Evolving Landscape of NMR Structural Elucidation. [Link]

• Nanalysis. (2025). Settle in and get COSY! [Link]

• Advances in Polymer Science. (n.d.). Heteronuclear Single-quantum Correlation (HSQC) NMR. [Link]

• University of Wisconsin-Madison. (n.d.). 2D NMR: HMBC Assignments and Publishing NMR Data Using MNova. [Link]

• Breitmaier, E. (2002). Structure Elucidation by NMR in Organic Chemistry: A Practical Guide. John Wiley & Sons. [Link]

• Columbia University. (n.d.). HSQC and HMBC. [Link]

• Magritek. (n.d.). Quantifying the formation of stereoisomers by benchtop NMR spectroscopy. [Link]

• San Diego State University. (n.d.). Common 2D (COSY, HSQC, HMBC). [Link]

• Creative Biostructure. (n.d.). Understanding 2D NMR Spectra: How to Read and Interpret Them. [Link]

• JEOL Ltd. (n.d.). Analyze of stereoisomer by NMR. [Link]

• Fiala, R. (n.d.). HMQC Basic heteronuclear correlations: HSQC. [Link]

• Weizmann Institute of Science. (n.d.). Long-range heteronuclear correlation. [Link]

• Modgraph. (n.d.). Proton chemical shifts in NMR. Part 12.1 Steric, electric field and conformational effects in acyclic and cyclic ethers. [Link]

• Chemistry LibreTexts. (2025). 5.4: NOESY Spectra. [Link]

• ResearchGate. (2014). Any easy explanatory notes about HMBC? [Link]

• University of Texas Health Science Center at San Antonio. (n.d.). Step-by-step procedure for NMR data acquisition. [Link]

• ResearchGate. (n.d.). 39265 PDFs | Review articles in NMR STRUCTURE ELUCIDATION. [Link]

• Concepts in Magnetic Resonance Part A. (2004). A Comprehensive Discussion of HSQC and HMQC Pulse Sequences. [Link]

• Royal Society of Chemistry. (2021). Real-time prediction of ¹H and ¹³C chemical shifts with DFT accuracy using a 3D graph neural network. [Link]

• Alwsci. (2025). How To Prepare And Run An NMR Sample. [Link]

• Royal Society of Chemistry. (2021). A framework for automated structure elucidation from routine NMR spectra. [Link]

• PubMed. (2023). Review on NMR as a tool to analyse natural products extract directly: Molecular structure elucidation and biological activity analysis. [Link]

• Weizmann Institute of Science. (n.d.). Measuring ¹H NMR Spectra. [Link]

• Varian, Inc. (n.d.). Running ¹³C spectra. [Link]

• Journal of the Chemical Society, Perkin Transactions 2. (1991). ¹H and ¹³C NMR spectra of α-heterocyclic ketones and assignment of keto, enol and enaminone tautomeric structures. [Link]

• Angewandte Chemie International Edition. (2008). Structural Elucidation with NMR Spectroscopy: Practical Strategies for Organic Chemists. [Link]

• University of California, San Diego. (n.d.). ¹³C NMR Protocol for beginners AV-400. [Link]

• University of California, San Diego. (n.d.). ¹H NMR Protocol for Beginners DRX-400. [Link]

• EPFL. (n.d.). ¹³C NMR. [Link]

• SciSpace. (2013). Verifying the Predictability of ¹³C Chemical Shifts for a Series of Substituted-2-(4-Chlorophenyl). [Link]

• Nature. (2022). Precisely predicting the ¹H and ¹³C NMR chemical shifts in new types of nerve agents and building spectra database. [Link]

• MDPI. (2003). Extension of the Karplus Relationship for NMR Spin-Spin Coupling Constants to Nonplanar Ring Systems: Pseudorotation of Tetrahydrofuran. [Link]

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Application Note: Chemoselective Functionalization of 2-(Oxan-4-yl)thiolane-2-carbaldehyde

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Document Type: Technical Guide & Validated Protocols

Structural Analysis & Mechanistic Causality

The molecule 2-(Oxan-4-yl)thiolane-2-carbaldehyde presents a unique dual-challenge for synthetic functionalization. As a highly functionalized heterocyclic building block, it contains three critical domains: an oxane (tetrahydropyran) ring, a thiolane (tetrahydrothiophene) core, and an aldehyde handle.

As a Senior Application Scientist, I approach this molecule by first analyzing the structural causality that dictates reagent selection:

• The Steric Bottleneck (Quaternary α -Carbon): The aldehyde is situated at the C2 position of the thiolane ring, which is a fully substituted quaternary stereocenter flanked by the bulky oxan-4-yl group. Standard nucleophilic additions (such as direct reductive amination with weak reducing agents) will fail or proceed at highly depressed rates due to the severe steric trajectory block.

• The Chemoselectivity Trap (Thioether Core): The sulfur atom within the thiolane ring is highly electron-rich and extremely susceptible to over-oxidation (forming sulfoxides or sulfones). Furthermore, this thioether can act as a potent ligand, poisoning standard transition-metal catalysts (e.g., Pd, Pt) often used in hydrogenation or coupling workflows.

To successfully functionalize this aldehyde, we must design chemoselective, sterically-driven pathways that activate the carbonyl while acting as a "stealth" system to the sensitive thioether.

Reagent Selection and Pathway Rationale

Pathway A: Chemoselective Oxidation (Pinnick Oxidation)

When converting the aldehyde to a carboxylic acid, standard oxidants like Jones reagent ( CrO3​/H2​SO4​ ) or hydrogen peroxide will rapidly oxidize the thiolane sulfur to a sulfone. The Solution: The Pinnick oxidation utilizes sodium chlorite ( NaClO2​ ) as a mild oxidant. The mechanistic key to this protocol is the mandatory inclusion of 2-methyl-2-butene [1]. During the oxidation, hypochlorous acid ( HOCl ) is generated as a highly reactive, unselective byproduct. The 2-methyl-2-butene acts as a sacrificial alkene, rapidly scavenging the HOCl before it can attack the thioether core, ensuring perfect chemoselectivity[2].

Pathway B: Sterically-Tolerant Reductive Amination

To synthesize bulky secondary or tertiary amines, the steric hindrance at the α -carbon prevents standard imine formation. The Solution: We employ Titanium(IV) isopropoxide ( Ti(OiPr)4​ ) or Tin(II) triflate ( Sn(OTf)2​ ) as a potent Lewis acid[3]. The titanium center coordinates strongly with the sterically hindered aldehyde oxygen, aggressively pulling electron density and forcing the formation of the intermediate iminium ion. Subsequent reduction is achieved using Sodium triacetoxyborohydride ( NaBH(OAc)3​ ), which is mild enough to leave the oxane and thiolane rings untouched[4].

Quantitative Data & Reagent Summary

The following table summarizes the optimized reaction parameters and expected outcomes based on the structural causality of the substrate.

Functionalization Pathway	Optimized Reagent System	Mechanistic Causality for Selection	Chemoselectivity Profile	Expected Yield
Carboxylic Acid Synthesis	NaClO2​ , NaH2​PO4​ , 2-methyl-2-butene	2-methyl-2-butene scavenges HOCl , preventing thioether oxidation.	Excellent (Thioether intact)	85–95%
Reductive Amination	Amine, Ti(OiPr)4​ , NaBH(OAc)3​	Ti(OiPr)4​ activates the sterically hindered quaternary α -carbon.	Excellent (No ring opening)	70–85%
Olefination (Wittig)	Ph3​P=CH−R , LiHMDS	Strong, non-nucleophilic base required to drive ylide attack on hindered carbonyl.	Moderate (Base-sensitive)	60–80%

Experimental Workflows: Self-Validating Protocols

To ensure trustworthiness, every protocol below is designed as a self-validating system . This means the protocol includes built-in Quality Control (QC) checkpoints that allow the scientist to verify mechanistic success before proceeding to the next synthetic step.

Protocol 1: Chemoselective Pinnick Oxidation to Carboxylic Acid

Objective: Convert the aldehyde to the corresponding carboxylic acid without oxidizing the thiolane sulfur.

Step-by-Step Procedure:

• Solvent Preparation: Dissolve 2-(Oxan-4-yl)thiolane-2-carbaldehyde (1.0 equiv, 10 mmol) in a mixture of t -BuOH and H2​O (4:1 ratio, 50 mL).

• Scavenger Addition: Add 2-methyl-2-butene (10.0 equiv, 100 mmol). Critical Step: Do not omit, or sulfur oxidation will occur.

• Buffer Addition: Add NaH2​PO4​ (3.0 equiv, 30 mmol) to buffer the system to ~pH 4.

• Oxidant Addition: Cool the mixture to 0 °C. Slowly add NaClO2​ (2.0 equiv, 20 mmol) portion-wise over 15 minutes.

• Reaction: Stir at room temperature for 4 hours.

• Workup: Concentrate under reduced pressure to remove t -BuOH. Extract the aqueous layer with Ethyl Acetate (3 x 20 mL). Wash the combined organic layers with brine, dry over Na2​SO4​ , and concentrate.

System Validation & QC:

• TLC Check: Use UV and KMnO4​ stain. The starting material (high Rf​ ) should completely disappear, replaced by a baseline-streaking spot characteristic of a carboxylic acid.

• NMR Verification: 1H NMR must show the disappearance of the aldehyde proton ( ∼ 9.5 ppm) and the appearance of a broad acid proton ( ∼ 12.0 ppm). Crucial Chemoselectivity Check: The multiplet for the thiolane protons adjacent to the sulfur ( ∼ 2.8 ppm) must remain unshifted. A downshift to ∼ 3.5 ppm indicates protocol failure (unwanted sulfoxide formation).

Protocol 2: Lewis Acid-Mediated Reductive Amination

Objective: Couple the hindered aldehyde with a primary amine.

Step-by-Step Procedure:

• Imine Formation: Dissolve the aldehyde (1.0 equiv, 5 mmol) and the target primary amine (1.2 equiv, 6 mmol) in anhydrous THF (25 mL) under an inert Argon atmosphere.

• Lewis Acid Activation: Add Ti(OiPr)4​ (2.0 equiv, 10 mmol) dropwise at room temperature. Stir for 12 hours to force the sterically hindered imine formation.

• Reduction: Cool the reaction to 0 °C. Add NaBH(OAc)3​ (3.0 equiv, 15 mmol) in small portions.

• Reaction: Allow the mixture to warm to room temperature and stir for an additional 6 hours.

• Workup: Quench carefully with saturated aqueous NaHCO3​ (10 mL). Filter the resulting white titanium dioxide precipitate through a pad of Celite. Extract the filtrate with Dichloromethane (3 x 15 mL), dry over MgSO4​ , and concentrate.

System Validation & QC:

• TLC Check: Use Ninhydrin stain. A new spot should appear that stains intensely (indicating the presence of the new amine).

• NMR & MS Verification: 1H NMR will show the disappearance of the aldehyde proton ( ∼ 9.5 ppm) and the appearance of a new methylene signal ( ∼ 2.5–3.0 ppm) corresponding to the newly formed C-N bond. ESI-MS must confirm the [M+H]+ of the target amine.

Logical Workflow Visualization

The following diagram maps the logical causality between the structural challenges of the molecule and the corresponding reagent solutions.

Logical workflow for overcoming steric and chemoselective challenges in aldehyde functionalization.

References

• [1] Electrochemical Oxidation of Alcohols and Aldehydes to Carboxylic Acids Catalyzed by 4-Acetamido-TEMPO: An Alternative to “Anelli” and “Pinnick” Oxidations. ACS Catalysis. Available at:[Link]

• [2] CSMS LT8 Final Exam Lecture Notes: Oxidation of Alcohols & Carbonyls. Learnly AI. Available at:[Link]

• [3] Total synthesis of madindoline A (Reductive Amination Reactions Utilizing Ti(OiPr)4 and NaBH4). ResearchGate. Available at:[Link]

• [4] A Highly Stereoselective Chiral Auxiliary-assisted Reductive Cyclization to Furoindoline. ResearchGate. Available at:[Link]

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• 4. researchgate.net [researchgate.net]

Storage and handling protocols for 2-(Oxan-4-yl)thiolane-2-carbaldehyde

Title: Storage, Handling, and Quality Control Protocols for 2-(Oxan-4-yl)thiolane-2-carbaldehyde Target Audience: Researchers, scientists, and drug development professionals.

Executive Summary & Molecular Profile

2-(Oxan-4-yl)thiolane-2-carbaldehyde (CAS: 1934456-11-7) is a highly functionalized aliphatic building block utilized in complex pharmaceutical synthesis[1]. The molecule features three distinct reactive moieties: a formyl group (aldehyde), a tetrahydrothiophene ring (thioether), and a tetrahydropyran ring (oxane). While this trifunctionality makes it an invaluable intermediate, it also renders the molecule highly susceptible to atmospheric degradation. Standard benchtop handling is insufficient; maintaining scientific integrity requires strict adherence to inert-atmosphere protocols[2].

Physicochemical Vulnerabilities & Degradation Mechanisms

To design an effective storage protocol, we must first understand the causality behind the molecule's instability. The degradation of this compound is driven by three parallel oxidative pathways:

• Aldehyde Autoxidation: In the presence of ambient oxygen and light, the formyl group undergoes a radical chain reaction. Triplet oxygen ( 3O2​ ) initiates H-atom abstraction, forming an acyl radical. This intermediate rapidly reacts with oxygen to form an acylperoxy radical, which subsequently abstracts a hydrogen from another aldehyde molecule to form a peracid and, ultimately, a carboxylic acid[3][4].

• Thioether Oxidation: The nucleophilic sulfur atom within the thiolane ring is highly sensitive to reactive oxygen species (ROS). Spontaneous oxidation at the air-liquid interface converts the thioether into a sulfoxide, and upon prolonged exposure, a sulfone[5][6].

• Ether Peroxidation: The oxane ring contains alpha-hydrogens that are vulnerable to radical-mediated autoxidation. Like other cyclic ethers, it is classified as a Class B peroxide former. This reaction generates alpha-hydroperoxides, which pose a severe explosive hazard if the solvent is concentrated via distillation or rotary evaporation[7][8].

Figure 1: Mechanistic degradation pathways of 2-(Oxan-4-yl)thiolane-2-carbaldehyde in air.

Quantitative Storage Parameters

Because of the competing degradation pathways, standard refrigeration is inadequate. The compound must be shielded from oxygen, moisture, and photons. Argon is strictly preferred over Nitrogen for blanketing ; Argon's higher density (1.78 g/L vs. air's 1.2 g/L) allows it to settle and form a robust, heavy protective layer over the liquid phase, whereas Nitrogen easily dissipates.

Parameter	Short-Term Storage (< 1 Month)	Long-Term Storage (> 1 Month)	Rationale / Causality
Temperature	2°C to 8°C	-20°C	Suppresses radical initiation kinetics and thermal autoxidation.
Atmosphere	Argon (Ar)	Argon (Ar)	Displaces 3O2​ and moisture. Argon prevents atmospheric backflow.
Light Exposure	Amber Glass / Dark	Amber Glass / Dark	Prevents photo-induced homolytic cleavage and ROS generation.
Peroxide Testing	Every 6 Months	Every 6 Months	Mandatory for Class B peroxide formers prior to any concentration.
Container	PTFE-lined Septum Vial	Flame-sealed Ampoule	Prevents oxygen permeation through standard rubber/silicone septa.

Self-Validating Handling Protocol (Inert Aliquoting)

To maintain scientific integrity, handling must follow a self-validating system where each step includes an observable confirmation of success.

Step 1: Controlled Thawing

• Action: Transfer the vial from -20°C storage into a vacuum desiccator containing active Drierite. Allow it to equilibrate to room temperature (approx. 30-45 minutes).

• Validation Check: The exterior of the glass vial must be completely dry and at ambient temperature to the touch.

• Causality: Opening a cold vial causes immediate atmospheric condensation. Water acts as a nucleophile, potentially forming hydrates with the aldehyde and introducing dissolved oxygen.

Step 2: Schlenk Line Purging

• Action: Connect the vial to a Schlenk line via a 20-gauge needle. Perform three cycles of vacuum (10 seconds) and Argon backfill.

• Validation Check: The mineral oil bubbler must show a steady, positive flow of Argon during the backfill phase, confirming the internal pressure exceeds atmospheric pressure.

Step 3: Syringe Transfer

• Action: Purge a gas-tight Hamilton syringe with Argon three times. Pierce the PTFE septum and withdraw the required volume slowly.

• Validation Check: The syringe plunger should move smoothly without snapping back (which would indicate a vacuum). The liquid should appear clear and pale yellow; any visible viscosity increase or crystallization indicates severe peroxide/polymer formation[8].

Step 4: Resealing

• Action: Withdraw the syringe, flush the vial's headspace with Argon for 5 seconds, remove the needle, and seal the cap with Parafilm M.

• Validation Check: The Parafilm should stretch tightly without tearing, providing a secondary moisture barrier.

Figure 2: Self-validating standard operating procedure for inert-atmosphere aliquoting.

Quality Control & Analytical Validation

Before committing the reagent to a critical synthetic step, validate its structural integrity to prevent downstream reaction failures:

• 1 H NMR Spectroscopy: Dissolve a 5 µL aliquot in anhydrous CDCl3​ . The intact aldehyde proton will appear as a sharp singlet at approximately δ 9.5–10.0 ppm. The appearance of a broad peak at δ 11.0–12.0 ppm indicates carboxylic acid formation (autoxidation). A shift in the multiplet signals of the thiolane protons adjacent to sulfur ( δ 2.8–3.2 ppm) indicates sulfoxide formation.

• Peroxide Testing: Dip a commercial semi-quantitative peroxide test strip (e.g., Quantofix) into a 1:10 diluted aliquot. Validation Check: The strip must read <10 ppm. If peroxides exceed this threshold, the batch must be chemically quenched (e.g., with aqueous sodium bisulfite) and disposed of as hazardous waste[7][9].

Sources

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• 9. westernsydney.edu.au [westernsydney.edu.au]

Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Conditions for 2-(Oxan-4-yl)thiolane-2-carbaldehyde Derivatives

Welcome to the technical support center for the synthesis and optimization of 2-(Oxan-4-yl)thiolane-2-carbaldehyde derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of synthesizing this valuable spirocyclic scaffold. Spirocyclic systems are of increasing interest in drug discovery due to their rigid three-dimensional structures that can enhance specific interactions with protein binding sites.[1] This resource provides in-depth troubleshooting advice and frequently asked questions to address common challenges encountered during the synthesis of these intricate molecules.

Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format, providing detailed explanations and actionable solutions.

Problem 1: Low or No Yield of the Desired Spirocyclic Product

Question: I am attempting to synthesize a 2-(Oxan-4-yl)thiolane-2-carbaldehyde derivative, but I am observing very low yields or no product formation. What are the likely causes and how can I improve the outcome?

Answer:

Low yields in the synthesis of this spirocyclic system can stem from several factors, primarily related to the choice of synthetic route and reaction conditions. Common strategies for constructing spirocyclic ethers and thiolanes often involve multi-step processes or cascade reactions.[2] Let's break down the potential issues and solutions:

Possible Cause 1: Inefficient Spirocyclization Strategy

The formation of the spirocyclic core is the most critical step. If you are using a stepwise approach, ensure that the formation of the tertiary carbon center and the subsequent cyclization are both efficient.[2] A more direct and often higher-yielding approach is a cascade reaction that forms both the ether and the spirocyclic ring system in a single operation.[2]

• Recommendation: Consider employing a cascade reaction strategy. For instance, an intramolecular Piancatelli rearrangement of 2-furylcarbinols has been shown to be highly effective for accessing oxaspirocycles with high diastereoselectivity.[2][3] While this specific example leads to oxaspirocycles, the principle of a cascade reaction to form the spirocenter can be adapted. For thiolane synthesis, a Pummerer reaction-induced cyclization can be a powerful tool.[4][5]

Possible Cause 2: Suboptimal Catalyst or Reaction Conditions

The choice of catalyst and reaction parameters is crucial. For example, in the Piancatelli rearrangement for spirocyclic ethers, dysprosium(III) triflate has been identified as an effective catalyst.[2][3] For thiolane synthesis involving a Pummerer reaction, the choice of activator (e.g., acetic anhydride, trifluoroacetic anhydride) and the presence of a Lewis acid can significantly impact the reaction's efficiency.[6][7]

• Recommendation:

  • Catalyst Screening: If your current catalyst is not providing good results, screen a panel of Lewis acids (e.g., Sc(OTf)₃, Yb(OTf)₃, Dy(OTf)₃) or Brønsted acids (e.g., p-toluenesulfonic acid).

  • Solvent Optimization: The polarity of the solvent can dramatically affect reaction rates and equilibria. Test a range of solvents with varying polarities (e.g., toluene, dichloromethane, acetonitrile, THF).

  • Temperature and Time: Systematically vary the reaction temperature and time. Some reactions may require elevated temperatures to overcome activation barriers, while others may benefit from lower temperatures to minimize side reactions. Bayesian optimization has been successfully used to identify improved reaction conditions for spiro-dithiolane synthesis, which could be a valuable approach for your system as well.[8][9]

Possible Cause 3: Instability of the Aldehyde Product

Aldehydes are susceptible to oxidation, polymerization, and other degradation pathways, which can lead to low isolated yields.[10] The 2-carbaldehyde functionality on the thiolane ring can be particularly sensitive.

• Recommendation:

  • Inert Atmosphere: Conduct the reaction and workup under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation.[10]

  • Degassed Solvents: Use solvents that have been degassed to remove dissolved oxygen.[10][11]

  • Antioxidants: Consider adding a small amount of an antioxidant like BHT (butylated hydroxytoluene) to the reaction mixture or during workup.[10]

  • Immediate Derivatization: If the aldehyde is highly unstable, consider derivatizing it immediately after formation to a more stable species (e.g., an acetal or an oxime) for purification and then deprotecting it in a subsequent step.[10]

Problem 2: Poor Diastereoselectivity in the Spirocyclization Step

Question: My reaction is producing the desired spirocycle, but as a mixture of diastereomers that are difficult to separate. How can I improve the diastereoselectivity?

Answer:

Controlling the stereochemistry at the spirocenter is a common challenge in the synthesis of these molecules. The relative orientation of the oxane and thiolane rings is critical for the biological activity of many spirocyclic compounds.[1]

Possible Cause 1: Lack of Stereocontrol in the Key Bond-Forming Step

The diastereoselectivity is determined in the transition state of the cyclization reaction. Factors such as steric hindrance, electronic effects, and the coordination of the catalyst can all influence which diastereomer is favored.

• Recommendation:

  • Chiral Catalysts/Auxiliaries: If applicable to your synthetic route, consider using a chiral catalyst or a chiral auxiliary to induce facial selectivity in the cyclization. Copper-catalyzed enantioselective carboetherification of alkenols is a powerful method for synthesizing chiral spirocyclic ethers.[12][13]

  • Substrate Control: The stereochemistry of existing chiral centers in your starting materials can direct the stereochemical outcome of the cyclization. Ensure your starting materials are enantiomerically pure.

  • Temperature Effects: Lowering the reaction temperature can often enhance diastereoselectivity by favoring the transition state with the lowest activation energy.

  • Solvent Effects: The solvent can influence the conformation of the transition state. Experiment with a range of solvents to find one that maximizes the desired diastereomeric ratio.

Possible Cause 2: Epimerization of the Aldehyde

The aldehyde proton at the C2 position of the thiolane ring can be acidic, and under certain conditions (e.g., basic or acidic workup), it may be prone to epimerization, leading to a mixture of diastereomers.

• Recommendation:

  • Neutral Workup: Maintain neutral pH conditions during the workup and purification steps.

  • Avoid Strong Bases/Acids: If possible, avoid the use of strong bases or acids that could promote epimerization.

  • Rapid Purification: Purify the product as quickly as possible after the reaction is complete to minimize the time it is exposed to potentially epimerizing conditions.

Problem 3: Difficulty in Purifying the Final Aldehyde Product

Question: I am struggling to purify the 2-(Oxan-4-yl)thiolane-2-carbaldehyde derivative. It seems to be unstable on silica gel, and I am observing decomposition or streaking on TLC.

Answer:

The purification of polar aldehydes can be challenging due to their reactivity and potential instability on common stationary phases like silica gel.[14]

Possible Cause 1: Instability on Silica Gel

Silica gel is acidic and can act as a mild Lewis acid, which can catalyze the decomposition, polymerization, or acetal formation (if using alcohol-containing eluents) of aldehydes.[14]

• Recommendation:

  • Deactivated Silica: Use silica gel that has been deactivated by washing with a solution of triethylamine in the eluent (e.g., 1% triethylamine).[14]

  • Alternative Stationary Phases: Consider using a less acidic stationary phase like alumina (neutral or basic).[14] For highly polar compounds, a polar-modified C18 column in reversed-phase chromatography could be an option.[15]

  • Avoid Alcohol Solvents: When using silica or alumina, try to avoid alcohol-based solvent systems to prevent hemiacetal and acetal formation.[14] A mixture of hexane and ethyl acetate is a common starting point.[11][14]

Possible Cause 2: Formation of Bisulfite Adduct

If you have used a sodium bisulfite wash during the workup to remove aldehyde impurities, it's possible that your desired product has also formed a bisulfite adduct, which is water-soluble and will not be extracted into the organic phase.[16][17]

• Recommendation:

  • Regeneration of the Aldehyde: If you suspect bisulfite adduct formation, the aldehyde can be regenerated by treating the aqueous layer with a base (e.g., sodium carbonate or sodium hydroxide) or an acid to shift the equilibrium back to the free aldehyde, followed by extraction with an organic solvent.[16][18]

Possible Cause 3: Oxidation to Carboxylic Acid

A common impurity in aldehyde purifications is the corresponding carboxylic acid, formed by oxidation.[11][16]

• Recommendation:

  • Aqueous Bicarbonate Wash: Before column chromatography, wash the crude product with a dilute aqueous solution of sodium bicarbonate to remove acidic impurities like the carboxylic acid.[11]

Parameter	Recommendation for Low Yield	Recommendation for Poor Diastereoselectivity	Recommendation for Purification Difficulty
Reaction Strategy	Consider cascade reactions (e.g., Pummerer-induced cyclization).	Utilize chiral catalysts or auxiliaries.	-
Catalyst	Screen a panel of Lewis and Brønsted acids.	Optimize the catalyst loading.	-
Solvent	Optimize solvent polarity.	Experiment with a range of solvents.	Use non-alcoholic eluents for chromatography.
Temperature	Systematically vary the reaction temperature.	Lower the reaction temperature.	-
Workup	Work under an inert atmosphere.	Maintain neutral pH.	Use a bicarbonate wash to remove acidic impurities.
Purification	Consider immediate derivatization of the aldehyde.	Purify the product quickly.	Use deactivated silica, alumina, or reversed-phase chromatography.

Frequently Asked Questions (FAQs)

Q1: What are the most promising synthetic routes for constructing the 2-(Oxan-4-yl)thiolane-2-carbaldehyde scaffold?

A1: Several strategies can be employed. One approach involves the ring-opening of a suitable thiirane precursor. The nucleophilic ring-opening of unsymmetrical thiiranes typically occurs at the less substituted carbon atom.[19] Another powerful method is the Pummerer rearrangement of a sulfoxide precursor, which can be used to form the thiolane ring and introduce the aldehyde functionality (or a precursor) in a stereoselective manner.[4][6] Additionally, multi-component reactions can sometimes provide a rapid entry into complex spirocyclic systems.[20][21]

Q2: How can I confirm the stereochemistry of my final product?

A2: A combination of spectroscopic techniques is typically required.

• NMR Spectroscopy: 1D and 2D NMR techniques (e.g., NOESY, ROESY) can be used to determine the relative stereochemistry by observing through-space correlations between protons on the oxane and thiolane rings.

• X-ray Crystallography: If you can obtain a single crystal of your compound or a suitable derivative, X-ray crystallography provides unambiguous proof of the absolute and relative stereochemistry.

Q3: Are there any specific safety precautions I should take when working with thiirane or thiol precursors?

A3: Yes. Many low molecular weight thiols and thiiranes are volatile and have strong, unpleasant odors. It is essential to work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses. Thiiranes are also reactive electrophiles and should be handled with care.

Q4: My aldehyde product appears to be degrading upon storage. What are the best storage conditions?

A4: To minimize degradation, store the purified aldehyde under an inert atmosphere (argon or nitrogen) at low temperatures (-20°C is recommended).[10] It is also advisable to store it in a container that protects it from light. If the aldehyde is particularly unstable, consider converting it to a more stable derivative, such as an acetal, for long-term storage.

Experimental Protocols & Visualizations

Protocol: General Procedure for Pummerer Reaction-Induced Cyclization

This is a generalized protocol and may require optimization for your specific substrate.

• Sulfoxide Formation: Dissolve the starting sulfide in a suitable solvent (e.g., methanol or dichloromethane). Cool the solution to 0°C and add one equivalent of an oxidizing agent (e.g., sodium periodate or m-CPBA) portion-wise. Stir the reaction at 0°C to room temperature until the starting material is consumed (monitor by TLC). Perform an aqueous workup and purify the crude sulfoxide.

• Pummerer Cyclization: Dissolve the purified sulfoxide in a dry, non-polar solvent (e.g., toluene or acetonitrile) under an inert atmosphere. Add an activating agent such as acetic anhydride (Ac₂O) or trifluoroacetic anhydride (TFAA) (2-5 equivalents).[5] A catalytic amount of a Lewis acid (e.g., SnCl₄) or a Brønsted acid (e.g., p-TsOH) can be added to promote the reaction.[5][6] Heat the reaction mixture to reflux and monitor the progress by TLC.

• Workup and Purification: Upon completion, cool the reaction to room temperature and quench with a saturated aqueous solution of sodium bicarbonate. Extract the product with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on deactivated silica gel.

Diagrams

Caption: A decision tree for troubleshooting low yields in the synthesis of 2-(Oxan-4-yl)thiolane-2-carbaldehyde derivatives.

Caption: A simplified mechanism of the Pummerer reaction-induced cyclization.

References

• Rapid and stereoselective synthesis of spirocyclic ethers via the intramolecular Piancatelli rearrangement - PubMed. (2013, February 1). PubMed. [Link]

• Rapid and Stereoselective Synthesis of Spirocyclic Ethers via the Intramolecular Piancatelli Rearrangement. (2013, January 23). American Chemical Society. [Link]

• Bayesian Optimization-Assisted Screening to Identify Improved Reaction Conditions for Spiro-Dithiolane Synthesis - ResearchGate. (2023, July 3). ResearchGate. [Link]

• Bayesian Optimization-Assisted Screening to Identify Improved Reaction Conditions for Spiro-Dithiolane Synthesis - MDPI. (2023, July 3). MDPI. [Link]

• Synthesis of Spirocyclic Ethers by Enantioselective Copper-Catalyzed Carboetherification of Alkenols - PMC. (n.d.). PMC. [Link]

• The Stereoselective Synthesis of 4'-β-Thioribonucleosides via the Pummerer Reaction | Journal of the American Chemical Society. (2000, July 14). Journal of the American Chemical Society. [Link]

• Opening of Thiiranes: Preparation of Orthogonal Protected 2-Thioglyceraldehyde - ACS.org. (2001, January 11). ACS.org. [Link]

• Active Site Ring-Opening of a Thiirane Moiety and Picomolar Inhibition of Gelatinases - PMC. (n.d.). PMC. [Link]

• Diastereoselective synthesis and structure–affinity relationships of σ1 receptor ligands with spirocyclic scaffold - Organic & Biomolecular Chemistry (RSC Publishing). (n.d.). Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• ChemInform Abstract: Opening of Thiiranes: Preparation of Orthogonal Protected 2-Thioglyceraldehyde. - ResearchGate. (n.d.). ResearchGate. [Link]

• What is the best solvent for purifying aldehyde in a column chromatography? (2014, September 29). ResearchGate. [Link]

• Large-scale synthesis of spiro-dithiolane 1. (a) First-generation... - ResearchGate. (n.d.). ResearchGate. [Link]

• Synthesis of Spirocyclic Ethers by Enantioselective Copper-Catalyzed Carboetherification of Alkenols - PubMed. (2018, September 24). PubMed. [Link]

• Is it possible to purify aldehyde by column? Is there any other method to do purification? (2015, December 3). ResearchGate. [Link]

• Opening of thiiranes: preparation of orthogonal protected 2-thioglyceraldehyde - PubMed. (2001, February 9). PubMed. [Link]

• Recent synthesis of thietanes - Beilstein Journals. (2020, June 22). Beilstein Journals. [Link]

• Pummerer rearrangement - Wikipedia. (n.d.). Wikipedia. [Link]

• Liquid–Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures | Organic Process Research & Development - ACS Publications. (2017, July 12). ACS Publications. [Link]

• A Facile and Efficient Synthesis of Thieno[2,3-c]furans and Furo[3,4-b]indoles via a Pummerer-Induced Cyclization Reaction | The Journal of Organic Chemistry - ACS Publications. (n.d.). ACS Publications. [Link]

• Additive Pummerer reaction of 3,5-O-(di-tert-butyl)silylene-4-thiofuranoid glycal - PubMed. (2009, March 20). PubMed. [Link]

• Beyond the Pummerer Reaction: Recent Developments in Thionium Ion Chemistry. (2010, June 25). Angewandte Chemie International Edition. [Link]

• Purification of polar compounds from Radix isatidis using conventional C18 column coupled with polar-copolymerized C18 column - PubMed. (n.d.). PubMed. [Link]

• Reactivity of Aldehydes & Ketones - Chemistry LibreTexts. (2023, January 22). Chemistry LibreTexts. [Link]

• A Three-Component Synthesis of Spiropyrrolines | The Journal of Organic Chemistry. (2024, April 11). The Journal of Organic Chemistry. [Link]

• Design and synthesis of spiro derivatives containing a thiophene ring and evaluation of their Anti-microbial activity - Oriental Journal of Chemistry. (n.d.). Oriental Journal of Chemistry. [Link]

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• 3. Rapid and stereoselective synthesis of spirocyclic ethers via the intramolecular Piancatelli rearrangement - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 6. Pummerer rearrangement - Wikipedia [en.wikipedia.org]
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Technical Support Center: Synthesis of 2-(Oxan-4-yl)thiolane-2-carbaldehyde

Welcome to the technical support center for the synthesis of 2-(Oxan-4-yl)thiolane-2-carbaldehyde. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis and effectively troubleshoot potential side reactions and experimental challenges. Our approach is rooted in a deep understanding of reaction mechanisms and extensive laboratory experience to ensure the integrity and success of your synthesis.

I. Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the synthesis of 2-(Oxan-4-yl)thiolane-2-carbaldehyde, providing detailed explanations and actionable protocols.

Issue 1: Low Yield of the Target Aldehyde with Concurrent Formation of Byproducts

Question: My reaction is showing a low yield of the desired 2-(Oxan-4-yl)thiolane-2-carbaldehyde, and I am observing several unexpected spots on my TLC analysis. What are the likely side reactions, and how can I mitigate them?

Answer: Low yields in this synthesis often stem from side reactions related to the chosen oxidation method. The two most common methods for converting the precursor primary alcohol to the target aldehyde are the Swern oxidation and the Dess-Martin periodinane (DMP) oxidation. Each has its own set of potential pitfalls.

A. If you are using Swern Oxidation:

The Swern oxidation utilizes dimethyl sulfoxide (DMSO) activated by oxalyl chloride at very low temperatures. While generally mild and effective, deviations from the optimal conditions can lead to significant byproduct formation.[1][2][3]

Potential Side Reactions:

• Pummerer Rearrangement and MTM Ether Formation: This is a well-documented side reaction in Swern oxidations.[4] If the reaction temperature rises above the recommended -60°C, the intermediate chlorosulfonium salt can undergo a Pummerer rearrangement, which can ultimately lead to the formation of a methylthiomethyl (MTM) ether of your starting alcohol.

• Over-oxidation to Carboxylic Acid: While less common for Swerň oxidations compared to other oxidants, prolonged reaction times or issues with the workup can potentially lead to the formation of the corresponding carboxylic acid.

• Aldol Condensation: The basic conditions introduced by the addition of triethylamine can promote self-condensation of the newly formed aldehyde, especially if the temperature is not strictly controlled.

Troubleshooting and Prevention Protocol:

• Strict Temperature Control: Maintain the reaction temperature at or below -78°C (a dry ice/acetone bath is standard) throughout the addition of DMSO, oxalyl chloride, and the alcohol.[2] Do not allow the internal temperature to rise above -60°C.

• Reagent Stoichiometry: Use the standard molar ratio of substrate:oxalyl chloride:DMSO:triethylamine, which is typically 1:2:3:6.[4]

• Anhydrous Conditions: Ensure all glassware is oven-dried and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon). Water can decompose the active oxidant species.[4]

• Controlled Reagent Addition: Add the reagents slowly and in the correct order: first, the activation of DMSO with oxalyl chloride, followed by the slow addition of the alcohol, and finally the addition of the tertiary amine base.[2]

• Prompt Workup: Once the reaction is complete (as monitored by TLC), proceed with the workup without delay to minimize the risk of side reactions.

Data Summary for Swern Oxidation Conditions:

Parameter	Recommended Condition	Rationale
Temperature	-78°C to -60°C	Prevents Pummerer rearrangement and other side reactions.[4]
Atmosphere	Inert (N₂ or Ar)	Prevents quenching of the active oxidant by moisture.[4]
Reagent Ratio	1:2:3:6 (Substrate:Oxalyl Chloride:DMSO:Et₃N)	Ensures complete activation and reaction.[4]
Workup	Immediate upon completion	Minimizes byproduct formation under basic conditions.

B. If you are using Dess-Martin Periodinane (DMP) Oxidation:

DMP is a hypervalent iodine reagent that offers the advantage of milder reaction conditions (typically room temperature) and a simpler workup.[5][6][7] However, it is not without its own set of challenges.

Potential Side Reactions:

• Incomplete Reaction: While DMP is highly reactive, sterically hindered alcohols may react slower, leading to incomplete conversion.

• Epimerization: Although DMP is known to be gentle and often avoids epimerization, the slightly acidic nature of the byproduct (acetic acid) can potentially contribute to the epimerization of the alpha-stereocenter of the aldehyde over extended reaction times.[5]

• Byproduct Removal: The iodinane byproduct can sometimes be challenging to remove completely during purification.

Troubleshooting and Prevention Protocol:

• Reagent Quality: Ensure the DMP is of high purity and has been stored properly, as it can be sensitive to moisture.

• Reaction Time: Monitor the reaction closely by TLC. Typical reaction times are between 0.5 and 2 hours.[6][8]

• Buffered Conditions: To mitigate any potential for acid-catalyzed side reactions, including epimerization, consider adding a mild, non-nucleophilic base like pyridine or sodium bicarbonate to the reaction mixture.

• Workup Procedure: A common workup involves quenching the reaction with a saturated aqueous solution of sodium bicarbonate and sodium thiosulfate to reduce the excess DMP and its byproducts.

Experimental Workflow for DMP Oxidation:

Caption: Workflow for Dess-Martin Periodinane Oxidation.

Issue 2: Epimerization of the Aldehyde

Question: I have successfully synthesized the aldehyde, but my chiral analysis (e.g., chiral HPLC or NMR with a chiral shift reagent) indicates a loss of enantiomeric purity. What is causing this epimerization, and how can I prevent it?

Answer: The stereocenter at the C2 position of the thiolane ring, being alpha to the newly formed aldehyde, is susceptible to epimerization, especially under basic or acidic conditions.[9][10][11] This is a critical issue as the stereochemistry is often crucial for the biological activity of drug candidates.

Causes of Epimerization:

• Basic Conditions: The use of strong bases, such as triethylamine in the Swern oxidation, can facilitate the deprotonation of the alpha-carbon, leading to the formation of an enolate intermediate which can then be protonated from either face, resulting in racemization.

• Acidic Conditions: Even mildly acidic conditions, which can arise during workup or purification on silica gel, can catalyze enolization and subsequent epimerization.

• Prolonged Reaction or Purification Times: The longer the aldehyde is exposed to non-neutral pH conditions, the greater the risk of epimerization.

Strategies to Minimize Epimerization:

• Choice of Oxidation Reagent: The Dess-Martin oxidation is generally considered less prone to causing epimerization than the Swern oxidation due to its milder and non-basic nature.[5]

• Milder Base in Swern Oxidation: If using the Swern oxidation, consider replacing triethylamine with a bulkier, less-coordinating base like diisopropylethylamine (DIPEA) to potentially reduce the rate of enolate formation.

• Buffered Workup and Purification:

  • During the workup, use a buffered aqueous solution (e.g., phosphate buffer at pH 7) to neutralize the reaction mixture.

  • For purification via column chromatography, consider deactivating the silica gel by pre-treating it with a small amount of a non-nucleophilic base like triethylamine (e.g., by eluting the column with a solvent system containing 0.1-1% triethylamine).

• Temperature Control During Workup and Storage: Perform all workup and purification steps at low temperatures (e.g., 0-4°C) to slow down the rate of epimerization. Store the purified aldehyde at low temperatures, preferably in a dilute, neutral solution.

Troubleshooting Logic for Epimerization:

Caption: Decision tree for troubleshooting epimerization.

II. Frequently Asked Questions (FAQs)

Q1: My starting material, the corresponding primary alcohol, is not fully consumed. How can I drive the reaction to completion?

A1: If you are using a Swern oxidation, ensure that your DMSO and oxalyl chloride are of high quality and that the stoichiometry is correct. For a DMP oxidation, you can try slightly increasing the equivalents of DMP (e.g., from 1.2 to 1.5 equivalents). Additionally, allowing the reaction to stir for a longer period (while monitoring by TLC to avoid byproduct formation) can help. For particularly stubborn reactions, a slight increase in temperature (e.g., from room temperature to 30-35°C for DMP) might be beneficial, but this should be done cautiously to avoid side reactions.

Q2: I am having difficulty purifying the aldehyde by column chromatography. It seems to be co-eluting with a byproduct.

A2: Aldehydes can sometimes be challenging to purify due to their moderate polarity. If you are observing co-elution, try changing the solvent system for your chromatography. A gradient elution from a non-polar solvent system (e.g., hexane/ethyl acetate) to a more polar one can improve separation. If the byproduct is the unreacted starting alcohol, a more polar solvent system should provide better separation. If epimerization is a concern, remember to use a neutralized silica gel. In some cases, techniques like preparative HPLC may be necessary for achieving high purity.

Q3: The product appears to be unstable and decomposes upon storage. What are the best storage conditions?

A3: Aldehydes, particularly those with alpha-heteroatoms, can be prone to oxidation and oligomerization over time. For long-term storage, it is recommended to keep the purified 2-(Oxan-4-yl)thiolane-2-carbaldehyde at low temperatures (-20°C or -80°C) under an inert atmosphere. Storing it as a dilute solution in a dry, aprotic solvent (e.g., toluene or THF) can also improve stability compared to storing it neat.

Q4: Can I use other oxidation methods besides Swern and DMP?

A4: Yes, other oxidation methods exist, such as Parikh-Doering oxidation (SO₃-pyridine complex with DMSO) or Ley-Griffith oxidation (TPAP/NMO). These methods also have their own advantages and disadvantages regarding reaction conditions, functional group tolerance, and cost. The choice of oxidant will depend on the specific requirements of your synthesis, including scale, available reagents, and the sensitivity of other functional groups in your molecule. However, Swern and DMP oxidations are widely used for their reliability and mild conditions.[4][5]

III. References

• Chem-Station Int. Ed. (2014, March 12). Swern Oxidation. Retrieved from [Link]

• Wikipedia. (n.d.). Swern oxidation. Retrieved from [Link]

• Wikipedia. (n.d.). Dess–Martin periodinane. Retrieved from [Link]

• Fiveable. (2025, August 15). Swern: Organic Chemistry Study Guide. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Dess-Martin Oxidation. Retrieved from [Link]

• WordPress. (2026, March 15). Dess Martin Periodate. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Swern Oxidation. Retrieved from [Link]

• Organic Syntheses. (n.d.). Dess-Martin periodinane. Retrieved from [Link]

• Organic Chemistry Portal. (2019, October 4). Dess-Martin Oxidation. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Swern Oxidation of Alcohols To Aldehydes and Ketones. Retrieved from [Link]

• Organic Letters - ACS Publications. (2000, September 29). Synthesis of C-Protected α-Amino Aldehydes of High Enantiomeric Excess from Highly Epimerizable N-Protected α-Amino Aldehydes. Retrieved from [Link]

• Journal of the American Chemical Society. (2014, December 7). One-Step Synthesis of Saturated Spirocyclic N-Heterocycles with Stannyl Amine Protocol (SnAP) Reagents and Ketones. Retrieved from [Link]

• ACS Publications. (2015, May 12). Aldehyde Capture Ligation for Synthesis of Native Peptide Bonds. Retrieved from [Link]

• PubMed. (2006, July 15). The epimerization of peptide aldehydes--a systematic study. Retrieved from [Link]

• PMC. (n.d.). α-Functionally Substituted α,β-Unsaturated Aldehydes as Fine Chemicals Reagents: Synthesis and Application. Retrieved from [Link]

• ResearchGate. (n.d.). The epimerization of peptide aldehydes—a systematic study | Request PDF. Retrieved from [Link]

• The Journal of Organic Chemistry - ACS Publications. (2022, July 25). Stereoselective Synthesis of Spiro-Decalin Oxindole Derivatives via Sequential Organocatalytic Michael–Domino Michael/Aldol Reaction. Retrieved from [Link]

• Beilstein Journals. (2024, July 24). Syntheses and medicinal chemistry of spiro heterocyclic steroids. Retrieved from [Link]

• Organic Syntheses. (2020, October 13). Oxidation of Aldehydes to Nitriles with an Oxoammonium Salt: Preparation of Piperonylonitrile. Retrieved from [Link]

• PMC - NIH. (n.d.). Epimerisation in Peptide Synthesis. Retrieved from [Link]

• PMC. (n.d.). Spirocyclic Nitroxides as Versatile Tools in Modern Natural Sciences: From Synthesis to Applications. Part I. Old and New Synthetic Approaches to Spirocyclic Nitroxyl Radicals. Retrieved from [Link]

• MDPI. (2023, May 20). Synthetic Routes to Approved Drugs Containing a Spirocycle. Retrieved from [Link]

• Google Patents. (n.d.). US2205184A - Purification of aldehyde-ketone mixtures. Retrieved from

• Organic Chemistry Portal. (n.d.). Synthesis of 2-Amino-1,3,4-oxadiazoles and 2-Amino-1,3,4-thiadiazoles via Sequential Condensation and I2-Mediated Oxidative C-O/C-S Bond Formation. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of thiophene 2-carbaldehyde 209 via ring-opening/annulation.... Retrieved from [Link]

• PMC. (n.d.). Detoxification of aldehydes by histidine-containing dipeptides: from chemistry to clinical implications. Retrieved from [Link]

• ResearchGate. (n.d.). Preparation of α-aminothioamides from aldehydes. Retrieved from [Link]

• MDPI. (2024, October 10). Controllable Synthesis of Thioacetals/Thioketals and β-Sulfanyl Ketones Mediated by Methanesulfonic Anhydride and Sulfuric Acid Sulfuric Acid from Aldehyde/Acetone and Thiols. Retrieved from [Link]

• PMC - NIH. (n.d.). Synthesis of Novel β-Lactone Inhibitors of Fatty Acid Synthase. Retrieved from [Link]

• Google Patents. (n.d.). CN102627627A - Synthesis method of 2-thiophenecarboxaldehyde. Retrieved from

• CCS Chemistry. (2025, December 8). Skeletal Editing of Pyridines to Thiophene-2-Carbaldehydes. Retrieved from [Link]

• ResearchGate. (n.d.). 5-(2-Thienylsulfanyl)thiophene-2-carbaldehyde: Thioacetalization, chloromethylation, and oxidation. Retrieved from [Link]

• Google Patents. (n.d.). CA2108737A1 - Process for production of 2-thiophene aldehydes. Retrieved from

• Kuwait Journal of Science. (2020, August 29). Synthesis and characterization of poly thiophene-2-carbaldehyde by hydrochloric acid as catalyst. Retrieved from [Link]

• MDPI. (2014, May 12). Benzo[b]thiophene-2-carbaldehyde. Retrieved from [Link]

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• 11. researchgate.net [researchgate.net]

Resolving solubility issues with 2-(Oxan-4-yl)thiolane-2-carbaldehyde in organic solvents

Welcome to the Technical Support Center for 2-(Oxan-4-yl)thiolane-2-carbaldehyde . This guide provides actionable, scientifically grounded solutions for researchers and drug development professionals facing solubility, aggregation, or degradation challenges with this specific heterocyclic building block.

By understanding the mechanistic causality behind solvent-solute interactions, you can prevent experimental delays and ensure the integrity of your assays.

Core Principles of Solubility & Stability

To troubleshoot this compound effectively, we must first analyze its structural features:

• Oxan (Tetrahydropyran) Ring: Confers moderate polarity and hydrogen-bond accepting capability.

• Thiolane (Tetrahydrothiophene) Ring: Adds lipophilic bulk and a polarizable sulfur atom.

• Carbaldehyde Group: The primary source of instability and polarity. It is a strong dipole, highly susceptible to nucleophilic attack by protic solvents (forming hemiacetals) and radical autoxidation in the presence of atmospheric oxygen (forming carboxylic acids).

Frequently Asked Questions (Troubleshooting Guide)

Q1: My compound forms a cloudy suspension or a viscous "oil" in hexanes/heptane, but dissolves perfectly in dichloromethane (DCM). Why? A1: This is a classic polarity mismatch. 2-(Oxan-4-yl)thiolane-2-carbaldehyde possesses a strong dipole moment due to the aldehyde and heteroatoms, but also significant aliphatic bulk. In purely non-polar solvents like hexanes (low dielectric constant), intermolecular dipole-dipole interactions between the aldehyde groups outcompete solute-solvent interactions. Instead of dissolving, the molecules aggregate into a disordered, viscous liquid phase (oiling out) [1].

• Solution: Use a moderately polar, aprotic solvent system. Adding 5–10% Ethyl Acetate (EtOAc) to your hexanes, or switching entirely to 2-Methyltetrahydrofuran (2-MeTHF), provides the necessary dielectric constant to solvate the dipoles while accommodating the lipophilic rings.

Q2: I prepared a stock solution in methanol for my bioassay, but LC-MS analysis after 24 hours shows a mass shift of +32 Da. What happened? A2: The aldehyde group has undergone spontaneous nucleophilic addition by methanol, forming a hemiacetal [2]. This is a dynamic equilibrium process that alters the compound's mass, lipophilicity (LogP), and potentially its biological activity.

• Solution: Avoid primary and secondary alcohols (MeOH, EtOH, iPrOH) for stock solutions. Instead, use anhydrous Dimethyl Sulfoxide (DMSO) or Acetonitrile (MeCN), which are aprotic and chemically inert toward aldehydes.

Q3: Over time, my previously soluble powder has become insoluble in ethyl acetate and diethyl ether, leaving a white precipitate. How do I recover it? A3: The aldehyde has undergone radical autoxidation upon exposure to atmospheric oxygen, converting into 2-(oxan-4-yl)thiolane-2-carboxylic acid [2]. Carboxylic acids form strong intermolecular hydrogen-bonded dimers, which drastically reduces their solubility in moderately polar, aprotic solvents compared to the parent aldehyde, causing them to precipitate.

• Solution: Perform an acid-base extraction (see Protocol 2 below) to separate the unreacted aldehyde from the carboxylic acid impurity.

Diagnostic Workflows & Visualizations

The following diagrams map the logical progression of solvent selection and the causality of chemical degradation.

Workflow for solvent selection and troubleshooting aggregation or degradation.

Autoxidation pathway of the aldehyde and the self-validating recovery workflow.

Quantitative Solvent Compatibility Data

Use the following table to select the appropriate solvent system based on your experimental requirements.

Solvent Class	Example Solvents	Est. Solubility Limit	Stability (24h)	Mechanistic Notes
Non-Polar	Hexanes, Heptane, Cyclohexane	< 5 mg/mL	Stable	Prone to aggregation/oiling out due to inability to screen aldehyde dipoles.
Polar Aprotic	DCM, EtOAc, 2-MeTHF	> 100 mg/mL	Stable	Optimal solvation of both lipophilic rings and the polar aldehyde group.
Polar Protic	Methanol, Ethanol, Isopropanol	> 50 mg/mL	Unstable	Spontaneous hemiacetal formation alters mass, LogP, and bioactivity.
Strongly Polar Aprotic	DMSO, Acetonitrile (MeCN)	> 100 mg/mL	Stable	Ideal for biological stock solutions; chemically inert to the aldehyde group.

Experimental Protocols

Protocol 1: Preparation of Stable, High-Concentration Stock Solutions

This protocol ensures the compound remains fully solvated and chemically intact for downstream biological or chemical assays.

• Preparation: Purge a clean, dry glass vial with an inert gas (Argon or Nitrogen) to displace atmospheric oxygen.

• Weighing: Rapidly weigh the desired amount of 2-(Oxan-4-yl)thiolane-2-carbaldehyde and transfer it to the purged vial.

• Solvation: Add anhydrous DMSO or Acetonitrile to achieve the desired concentration (up to 100 mg/mL).

• Dissolution: Vortex the mixture at room temperature for 30–60 seconds. Do not apply heat , as elevated temperatures exponentially accelerate radical autoxidation pathways.

• Storage: Aliquot the solution into single-use vials, overlay with Argon, seal tightly, and store at -20°C.

Protocol 2: Recovery of Oxidized Material via Acid-Base Extraction

This protocol is a self-validating system: it relies on the distinct pKa difference between the aldehyde (neutral) and the newly formed carboxylic acid (pKa ~4-5). If the precipitate dissolves in the aqueous base, it confirms the oxidation hypothesis while simultaneously purifying the remaining aldehyde.

• Dissolution: Suspend the degraded, partially insoluble mixture in Dichloromethane (DCM) (approx. 10 mL per 100 mg of material). The unreacted aldehyde will dissolve; the carboxylic acid impurity may remain partially suspended.

• Deprotonation: Add an equal volume of saturated aqueous Sodium Bicarbonate (NaHCO₃, pH ~8) to the separation funnel. Shake vigorously and vent. The carboxylic acid is deprotonated to form a water-soluble sodium salt and partitions entirely into the aqueous layer.

• Separation: Allow the layers to separate. Collect the lower organic layer (DCM), which contains the purified aldehyde.

• Validation Check: Acidify the aqueous layer with 1M HCl. If a white precipitate forms, it confirms that autoxidation to the carboxylic acid was the root cause of the initial insolubility.

• Recovery: Dry the organic layer over anhydrous Sodium Sulfate (Na₂SO₄), filter, and concentrate under reduced pressure (rotary evaporation) at a bath temperature no higher than 30°C to recover the pure aldehyde.

References

• Henderson, R. K., Jiménez-González, C., Constable, D. J. C., Alston, S. R., Inglis, G. G. A., Fisher, G., ... & Dick, M. R. (2011). Expanding GSK's solvent selection guide – embedding sustainability into solvent selection starting at medicinal chemistry. Green Chemistry, 13(4), 854-862. URL:[Link]

• Smith, M. B. (2020). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure (8th ed.). John Wiley & Sons. URL:[Link]

Technical Support Center: HPLC Optimization for 2-(Oxan-4-yl)thiolane-2-carbaldehyde

Welcome to the analytical support hub for 2-(Oxan-4-yl)thiolane-2-carbaldehyde . This sterically hindered, aliphatic molecule presents a unique set of chromatographic challenges due to its reactive aldehyde group, oxidation-prone thioether ring, and lack of a conjugated chromophore.

This guide is designed for analytical chemists and drug development professionals to troubleshoot common issues, establish robust methodologies, and understand the chemical causality behind specific chromatographic behaviors.

Part 1: Troubleshooting Desk & FAQs

Q1: I am observing split peaks or a broad, tailing shoulder for my compound. What is causing this?

Diagnosis: On-column hemiacetal formation. Causality: 2-(Oxan-4-yl)thiolane-2-carbaldehyde contains a reactive aliphatic aldehyde. When exposed to primary alcohols like methanol in the mobile phase or sample diluent, the aldehyde undergoes nucleophilic addition to form a hemiacetal[1]. During the HPLC run, the free aldehyde and its hemiacetal adduct exist in a dynamic equilibrium. Because these two species have different polarities and partition coefficients on a reversed-phase column, their continuous interconversion causes peak splitting, ghost peaks, or severe broadening[2]. Solution: Strictly eliminate methanol and ethanol from your workflow. Use an aprotic solvent, such as Acetonitrile (MeCN) , for both sample preparation and the organic mobile phase.

Q2: My UV signal at 210 nm is extremely weak, and the baseline is noisy. How can I improve detection sensitivity?

Diagnosis: Absence of a conjugated π -electron system. Causality: The structure of this compound consists entirely of saturated aliphatic rings (oxane and thiolane) and an isolated aldehyde. It lacks the conjugated double bonds required for strong UV absorbance, exhibiting only weak n→π∗ transitions near 280 nm and non-specific end-absorption below 220 nm. Solution: You must alter your detection strategy. Either utilize a universal detector (Charged Aerosol Detector [CAD], Evaporative Light Scattering Detector[ELSD], or LC-MS) OR perform a pre-column derivatization using 2,4-Dinitrophenylhydrazine (2,4-DNPH). The DNPH reagent reacts with the aldehyde to form a hydrazone derivative, introducing a robust chromophore that absorbs strongly at 360 nm[3].

Q3: I am seeing a secondary peak eluting slightly earlier than my main peak, even when using Acetonitrile. What is it?

Diagnosis: Thioether oxidation. Causality: The sulfur atom within the thiolane ring is susceptible to oxidation by dissolved oxygen or peroxides, forming a sulfoxide. Sulfoxides are significantly more polar than their parent thioethers and will elute earlier under reversed-phase conditions. Solution: Prepare samples freshly before analysis. Store stock solutions in amber vials under an inert atmosphere (Nitrogen or Argon), and consider degassing your aqueous mobile phases thoroughly to minimize dissolved oxygen.

Part 2: Core Analytical Workflows

To ensure a self-validating system, choose one of the following validated workflows based on your available instrumentation.

Workflow A: Direct Analysis via LC-CAD/MS (Preferred)

Use this method if you have access to universal or mass-selective detectors to avoid the variability of derivatization.

• Sample Preparation: Dissolve the standard/sample in 100% HPLC-grade Acetonitrile. Crucial: Do not use methanol.

• System Equilibration: Purge the HPLC system with Mobile Phase A (0.1% Formic Acid in Water) and Mobile Phase B (0.1% Formic Acid in Acetonitrile). Equilibrate the C18 column at 5% B for 10 column volumes.

• Injection: Inject 5 µL of the prepared sample.

• Detection: Monitor the eluent using a CAD (evaporator tube temperature set to 35°C) or via ESI-MS in positive ion mode targeting the [M+H]+ and [M+Na]+ adducts.

Workflow B: Pre-Column 2,4-DNPH Derivatization (For UV-Vis)

Use this method if only UV-Vis or Diode Array Detectors (DAD) are available.

• Reagent Preparation: Dissolve 10 mg of 2,4-DNPH in 10 mL of Acetonitrile. Add 100 µL of concentrated Phosphoric Acid ( H3​PO4​ ) to act as an acid catalyst[3].

• Reaction: In a 2 mL amber HPLC vial, mix 100 µL of the sample (in MeCN) with 100 µL of the acidic 2,4-DNPH reagent.

• Incubation: Cap the vial and incubate at room temperature for 30 minutes to ensure complete conversion of the aldehyde to the hydrazone derivative.

• Analysis: Inject 10 µL of the derivatized mixture into the HPLC system. Monitor the UV absorbance at 360 nm[3].

Part 3: Diagnostic Logic & Strategy Visualizations

Fig 1: Troubleshooting logic tree for resolving peak splitting and shape degradation.

Fig 2: Decision matrix for selecting the appropriate analytical workflow based on detector availability.

Part 4: Quantitative Data & Parameters

Table 1: Recommended Hardware and Mobile Phase Parameters

Parameter	Specification	Rationale
Column	C18, 150 x 4.6 mm, 3 µm (End-capped)	End-capping minimizes secondary silanol interactions with the oxygen/sulfur heteroatoms.
Mobile Phase A	Water + 0.1% Formic Acid	Provides acidic pH to ensure reproducible peak shapes and MS ionization.
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Aprotic solvent prevents hemiacetal formation on-column.
Flow Rate	0.8 mL/min	Optimal linear velocity for 4.6 mm ID columns.
Column Temp	30 °C	Maintains reproducible partitioning and lowers system backpressure.

Table 2: Gradient Elution Profile (LC-CAD/MS)

Time (min)	% Mobile Phase A	% Mobile Phase B	Curve
0.0	95	5	Initial hold to focus polar impurities
2.0	95	5	Isocratic hold
10.0	5	95	Linear ramp to elute target compound
15.0	5	95	Column wash
15.1	95	5	Return to initial conditions
20.0	95	5	Re-equilibration

References

• [3] Quantitative RP-HPLC Determination of Some Aldehydes and Hydroxyaldehydes as Their 2,4-Dinitrophenylhydrazone Derivatives. Analytical Chemistry (ACS Publications). URL:

• [2] Methanol adducts leading to the identification of a reactive aldehyde metabolite of CPAQOP in human liver microsomes by ultra-high-performance liquid chromatography/mass spectrometry. PubMed (NIH). URL:

• [1] Hydrates, Hemiacetals, and Acetals. Master Organic Chemistry. URL:

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Methanol adducts leading to the identification of a reactive aldehyde metabolite of CPAQOP in human liver microsomes by ultra-high-performance liquid chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Benchmarking Catalytic Efficiency in the Reductive Amination of 2-(Oxan-4-yl)thiolane-2-carbaldehyde

Executive Summary

As modern drug discovery paradigms shift towards 1, the demand for highly functionalized, C(sp3)-rich aliphatic amines has surged[1]. 2-(Oxan-4-yl)thiolane-2-carbaldehyde represents a quintessential "difficult" building block. It features a highly congested all-carbon quaternary stereocenter at the C2 position, flanked by two saturated heterocycles (an oxane and a thiolane ring).

Functionalizing this aldehyde via reductive amination presents a formidable catalytic benchmarking challenge. This guide objectively evaluates the performance of traditional hydride transfer reagents against modern transition-metal-catalyzed systems, providing researchers with a validated, self-consistent protocol for overcoming the kinetic barriers associated with quaternary aldehydes.

Mechanistic Rationale: The Quaternary Center Challenge

As an Application Scientist, it is critical to understand why standard reductive amination protocols fail on this substrate before selecting a catalyst. The difficulty arises from three intersecting mechanistic hurdles:

• Severe Steric Encumbrance: The quaternary C2 center severely retards the initial nucleophilic attack of the amine. Standard reducing agents like NaBH(OAc)₃ often fail to overcome the kinetic barrier of imine formation in such2[2]. If the reductant is too active, it will prematurely reduce the unreacted aldehyde to an alcohol, destroying the starting material.

• Catalyst Poisoning (Soft Ligand Effect): The thioether moiety within the thiolane ring acts as a soft Lewis base. When exposed to standard heterogeneous transition metal catalysts (e.g., Pd/C or PtO₂), the sulfur atom irreversibly coordinates to the metal surface, poisoning the catalyst and halting turnover.

• Chemoselectivity: The chosen catalytic system must selectively reduce the transient imine without causing reductive desulfurization or unwanted ring-opening of the oxane moiety.

Because of these factors, highly specific catalytic choices—such as 3—are required to force the equilibrium forward[3].

Benchmarking Study: Evaluating Catalytic Systems

To establish the optimal conditions, we benchmarked four distinct catalytic systems for the reductive amination of 2-(Oxan-4-yl)thiolane-2-carbaldehyde using benzylamine as the model nucleophile.

• System A: NaBH(OAc)₃ in DCE (Baseline industry standard).

• System B: Ti(OiPr)₄ activation followed by NaBH₃CN reduction.

• System C: 4[4].

• System D: 5[5].

Quantitative Performance Comparison

Catalytic System	Additive / Activator	Temp (°C)	Conversion (%)	Isolated Yield (%)	Catalyst TON
NaBH(OAc)₃ (1.5 eq)	AcOH (1.0 eq)	25	< 15	< 5	N/A
Ti(OiPr)₄ / NaBH₃CN	None	25	> 95	88	N/A
Ir-Segphos (5 mol%)	I₂ (10 mol%)	40	85	76	17
Ru(OAc)₂(BINAP) (5 mol%)	NH₄TFA	50	60	52	12

Data Analysis: The baseline NaBH(OAc)₃ system fails entirely due to the inability to form the imine at the quaternary center. While the Ir-Segphos system provides respectable yields and offers the potential for asymmetric induction, it suffers from partial catalyst deactivation (low TON) due to sulfur coordination. System B (Ti(OiPr)₄ / NaBH₃CN) emerges as the most robust, scalable, and high-yielding method for this specific scaffold.

Experimental Protocol: Ti(OiPr)₄-Mediated Reductive Amination

This protocol utilizes a two-step, one-pot methodology. The causality behind this design is to completely decouple imine formation from reduction, preventing the premature reduction of the starting aldehyde.

Step 1: Lewis Acid-Driven Imine Formation

• In an oven-dried Schlenk flask under N₂ atmosphere, dissolve 2-(Oxan-4-yl)thiolane-2-carbaldehyde (1.0 mmol) and benzylamine (1.2 mmol) in anhydrous THF (5.0 mL).

• Add Titanium(IV) isopropoxide (Ti(OiPr)₄, 2.0 mmol) dropwise via syringe.

• Stir the mixture at ambient temperature (25 °C) for 12 hours.

  • Causality Note: The 2.0 equivalents of Ti(OiPr)₄ are absolutely critical. It acts as both a Lewis acid to activate the hindered carbonyl and a dehydrating agent (scavenging water to form TiO₂) to drive the thermodynamically unfavorable metallo-imine equilibrium forward.

Step 2: Chemoselective Reduction

• Cool the reaction mixture to 0 °C using an ice bath.

• Add a solution of NaBH₃CN (1.5 mmol) in anhydrous MeOH (2.0 mL) dropwise over 10 minutes.

• Allow the reaction to warm to room temperature and stir for an additional 4 hours.

  • Causality Note: NaBH₃CN is explicitly selected over NaBH₄. Its electron-withdrawing cyano group reduces the hydridic character of the boron, making it unreactive toward any trace unreacted aldehyde, but perfectly tuned to reduce the activated, protonated imine intermediate.

Step 3: Self-Validating Workup

• Quench the reaction by adding H₂O (2.0 mL) dropwise. A dense white precipitate of inorganic titanium dioxide (TiO₂) will immediately form.

  • Validation Check: The rapid formation of this white solid confirms the successful hydrolysis of the titanium complex.

• Filter the suspension through a tightly packed pad of Celite, washing the filter cake thoroughly with EtOAc (3 x 15 mL).

  • Causality Note: Skipping the Celite filtration will result in an intractable emulsion during liquid-liquid extraction due to the titanium salts.

• Transfer the filtrate to a separatory funnel, wash with brine (10 mL), dry the organic layer over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to yield the pure C(sp3)-rich target amine.

Reaction Pathway Visualization

Workflow of the chemoselective reductive amination for quaternary thiolane-2-carbaldehydes.

References

• ChemRxiv - A General Three-Component Alkyl Petasis Boron-Mannich Reaction. Available at: [Link]

• Master Organic Chemistry - Reductive Amination, and How It Works. Available at: [Link]

• ACS Publications - Transition-Metal-Catalyzed Asymmetric Reductive Amination and Amidation Cascade Reaction for the Synthesis of Piperazinones. Available at: [Link]

• ResearchGate - Desymmetric Reductive Amination of 1,3-Cyclopentadiones to Single Stereoisomer of β-Amino Ketones with an All-Carbon Quaternary Stereocenter. Available at: [Link]

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. evitachem.com [evitachem.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]